Diclazuril-methyl

• CAS: 103337-71-9

Core Science & Biosynthesis

Deciphering the Pleiotropic Mechanism of Action of Diclazuril in Apicomplexan Parasites: A Technical Whitepaper

Executive Summary

Diclazuril—and its highly bioavailable methyl ester and sodium salt formulations—is a potent synthetic triazine-based benzeneacetonitrile[1]. While historically deployed in veterinary medicine to combat Eimeria spp. (coccidiosis) and Sarcocystis neurona (Equine Protozoal Myeloencephalitis)[1][2], its complex pharmacology is of high interest to modern drug development professionals. Unlike traditional anti-parasitics that target a single enzymatic pathway, diclazuril exerts a pleiotropic effect. It simultaneously disrupts cytoskeletal dynamics, metabolic pathways, and cell cycle progression, ensuring rapid parasite clearance while minimizing the likelihood of single-point resistance mutations[3][4][5].

The Pleiotropic Pharmacophore: Deconstructing the Mechanism of Action

To understand diclazuril's efficacy, we must examine its distinct intracellular targets within the protozoan architecture. The active pharmacophore remains consistent whether administered as a pure powder, a sodium salt, or a methyl derivative (which are primarily utilized to overcome the compound's notoriously poor aqueous solubility and enhance systemic absorption)[4][6].

Neutralization of the Gliding Motor Complex via Actin Depolymerizing Factor (ADF)

Apicomplexan host invasion relies heavily on actin-dependent gliding motility. Diclazuril directly impairs this machinery by modulating the Actin Depolymerizing Factor (EtADF)[3]. In Eimeria tenella models, diclazuril significantly reduces total EtADF expression while paradoxically increasing the levels of phosphorylated EtADF (p-EtADF)[3]. Causality Insight: Phosphorylation of ADF typically inactivates its ability to bind and sever F-actin. By forcing EtADF into its phosphorylated (inactive) state, diclazuril prevents the rapid actin filament turnover required for the parasite's continuous forward motion, effectively paralyzing the merozoite outside the host cell and preventing invasion[3].

Metabolic Starvation: Enolase Downregulation and Apicoplast Disruption

Intracellular protozoans rely heavily on glycolysis for rapid energy generation during merogony. Diclazuril induces a severe metabolic bottleneck by downregulating Enolase (EtENO), a critical glycolytic enzyme[5]. Treatment decreases EtENO mRNA and protein expression by ~36% and ~40%, respectively, starving the parasite of ATP[5]. Furthermore, triazine derivatives target the apicoplast—a non-photosynthetic plastid unique to Apicomplexa—disrupting essential fatty acid and heme biosynthesis pathways[6][7][8].

Cell Cycle Arrest via Cyclin-Dependent Kinases

Diclazuril halts the asexual reproduction phase (merogony) by targeting Cyclin-Dependent Kinase-Related Kinase 2 (EtCRK2)[4]. Downregulation of EtCRK2 prevents nuclear growth and cytokinesis of daughter zoites, leading to the extensive vacuolization and degeneration observed in first- and second-generation schizonts[4][9][10].

Caption: Pleiotropic mechanism of action of diclazuril in apicomplexan parasites.

Experimental Methodologies: Self-Validating Protocols

As drug development scientists, establishing robust, self-validating assays is critical to confirm mechanisms of action and rule out non-specific cytotoxicity. Below are the gold-standard workflows for validating diclazuril's targets.

Protocol 1: In Vitro Actin Depolymerization Kinetics (Spectrofluorometry)

To validate the inhibition of actin dynamics by diclazuril[3], we utilize a pyrene-labeled actin assay.

Step-by-Step Workflow:

• Merozoite Isolation: Harvest 2nd-generation merozoites from the ceca of infected in vivo models at 120 hours post-infection. Causality Insight: The 2nd generation represents the peak of exponential replication and host tissue damage, making it the most clinically relevant stage for evaluating drug efficacy.

• Protein Extraction & Recombinant EtADF: Purify native EtADF or express recombinant EtADF in E. coli BL21(DE3)[5].

• Pyrene-Actin Preparation: Conjugate G-actin with N-(1-pyrene)iodoacetamide. Causality Insight: Pyrene fluorescence increases ~20-fold upon actin polymerization, providing a highly sensitive, real-time kinetic readout of cytoskeletal dynamics.

• Assay Execution: Incubate pyrene-F-actin with EtADF in the presence of varying concentrations of diclazuril (e.g., 10-100 nM). Monitor fluorescence using a spectrofluorometer (Excitation: 365 nm, Emission: 407 nm).

• Self-Validation System: Include Phalloidin (a known F-actin stabilizer) as a negative control for depolymerization. If the assay is functioning correctly, phalloidin-treated samples will mirror the stabilized actin curves seen in the diclazuril-treated samples, proving the drug's inhibitory effect on actin turnover.

Caption: Experimental workflow for assessing actin dynamics in diclazuril-treated merozoites.

Protocol 2: Transcriptomic and Spatial Validation of EtENO Downregulation

• RNA Extraction & RT-qPCR: Extract total RNA from diclazuril-treated merozoites. Synthesize cDNA and perform qPCR targeting the EtENO gene, normalizing against a stable housekeeping gene like 18S rRNA[5].

• Immunofluorescence Assay (IFA): Fix merozoites in 4% paraformaldehyde, permeabilize with 0.1% Triton X-100, and probe with anti-EtENO primary antibodies followed by FITC-conjugated secondary antibodies. Causality Insight: While RT-qPCR confirms systemic transcriptional downregulation, IFA is critical to verify that the protein is spatially depleted from the parasite's surface and cytoplasm, confirming the functional loss of the enzyme at the organelle level[5].

Quantitative Data Summary

The following table synthesizes the quantitative impact of diclazuril across its primary molecular targets and pharmacokinetic parameters:

Target / Parameter	Model Organism	Observed Effect of Diclazuril	Reference
EtADF	E. tenella	Total expression ↓, p-EtADF ↑ (Inhibits actin turnover)	[3]
EtENO	E. tenella	mRNA ↓ 36.3%, Protein ↓ 40.36%	[5]
EtCRK2	E. tenella	mRNA and Protein expression significantly ↓	[4]
Growth Inhibition (IC50)	B. besnoiti	135 nM (Inhibits cytokinesis of daughter zoites)	[10]
Bioavailability	Equine / Bovine	2.5-fold higher absorption when formulated as sodium salt	[4][6]

Conclusion

The therapeutic superiority of diclazuril and its derivatives stems from its polypharmacological profile. By simultaneously crippling the parasite's motor complex (EtADF), energy production (EtENO and apicoplast), and replication machinery (EtCRK2), diclazuril ensures rapid parasite clearance. For drug development professionals, utilizing self-validating kinetic and transcriptomic assays is essential for mapping these complex interactions and evaluating next-generation triazine derivatives.

References

• The Science Behind Diclazuril: Mechanism of Action and Therapeutic Applic
• Diclazuril Horse for Sale: Treating EPM and Parasitic Infections, toltrazurilshop.com,
• Mechanism of diclazuril acting on actin depolymerizing factor against Eimeria tenella, nih.gov,
• Diclazuril: Introduction;Administered;Mechanism of action, chemicalbook.com,
• Transforming EPM Care: Current and New Therapies, thehorse.com,
• In vivo action of the anticoccidial diclazuril (Clinacox) on the developmental stages of Eimeria tenella: a histological study, nih.gov,
• Effects of diclazuril on the expression of enolase in second-generation merozoites of Eimeria tenella, nih.gov,
• Repurposing of commercially available anti-coccidials identifies diclazuril and decoquinate as potential therapeutic candid
• Pharmacokinetic Parameters of Diclazuril in DMSO after a Single Oral Administration, researchg
• Current therapeutic approaches to equine protozoal myeloencephalitis, avma.org,
• A Systematic Review of In vitro and In vivo Activities of Anti-Toxoplasma Drugs and Compounds, frontiersin.org,
• Equine Protozoal Myeloencephalitis: An Updated Consensus St

Sources

• 1. nbinno.com [nbinno.com]
• 2. avmajournals.avma.org [avmajournals.avma.org]
• 3. Mechanism of diclazuril acting on actin depolymerizing factor against Eimeria tenella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diclazuril: Introduction;Administered;Mechanism of action_Chemicalbook [chemicalbook.com]
• 5. Effects of diclazuril on the expression of enolase in second-generation merozoites of Eimeria tenella - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. thehorse.com [thehorse.com]
• 8. Frontiers | A Systematic Review of In vitro and In vivo Activities of Anti-Toxoplasma Drugs and Compounds (2006–2016) [frontiersin.org]
• 9. In vivo action of the anticoccidial diclazuril (Clinacox) on the developmental stages of Eimeria tenella: a histological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. saluvetinnova.com [saluvetinnova.com]

Diclazuril and Diclazuril-Methyl: Pharmacokinetics and Tissue Distribution in Poultry

Executive Summary

The management of avian coccidiosis relies heavily on benzeneacetonitrile derivatives, primarily diclazuril . While diclazuril is the active pharmaceutical ingredient (API) administered in commercial poultry production, its methylated analog, diclazuril-methyl , serves as a critical structural counterpart in advanced analytical methodologies (such as UHPLC-MS/MS) due to its nearly identical lipophilic behavior and extraction recovery[1]. This technical whitepaper synthesizes the pharmacokinetic (PK) dynamics, stereoselective tissue distribution, and residue depletion profiles of the diclazuril class in poultry, providing a foundational guide for veterinary pharmacologists and drug development scientists.

Chemical Grounding & Mechanism of Action

Diclazuril (2,6-dichloro- α -(4-chlorophenyl)-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl) benzeneacetonitrile) is a highly lipophilic, non-ionophoric anticoccidial[2]. It exerts a coccidiocidal effect by interrupting the asexual and sexual stages of the Eimeria life cycle, effectively blocking oocyst excretion[3].

Causality in Drug Design: The molecule's extremely low aqueous solubility (<1 mg/L) and high lipid solubility dictate its pharmacokinetic behavior[4]. It resists degradation in the acidic environment of the proventriculus, ensuring the intact molecule reaches the intestinal tract where Eimeria species colonize.

Pharmacokinetic Dynamics (ADME)

Absorption & Bioavailability

Following oral administration (typically via medicated feed at 1 ppm or water at 0.5–1 mg/L), diclazuril exhibits limited but rapid systemic absorption[5].

• Tmax​ : Peak plasma concentrations are achieved between 6 to 8 hours post-administration in broiler chickens, turkeys, and quails[6],[3].

• Bioavailability: Systemic bioavailability is heavily restricted by the drug's lipophilicity. Approximately 90% of an administered dose remains unabsorbed and is excreted directly in the feces[2].

• Saturation Kinetics: At higher doses, absorption becomes non-linear due to the saturation of intestinal transport mechanisms, meaning higher doses do not proportionally increase plasma concentrations[4],[3].

Tissue Distribution & Partitioning

Once in the systemic circulation, diclazuril rapidly equilibrates between plasma and tissues. The distribution is flow-limited, with the liver and kidneys acting as the primary physiological reservoirs[2],[5].

• Causality of Accumulation: The high affinity of diclazuril for hepatic tissue is driven by its lipophilic nature and extensive binding to intracellular proteins. Consequently, tissue concentrations in the liver are consistently higher than in peripheral tissues like muscle and fat[7].

Fig 1. Compartmental ADME pathway of diclazuril in poultry.

Stereoselective Pharmacokinetics

Diclazuril is administered as a racemic mixture, but its pharmacokinetics are highly stereoselective.

• Enantiomeric Discrepancy: In broiler chickens, the Area Under the Curve (AUC) and elimination half-life ( t1/2β​ ) of S-diclazuril are approximately 2.0 and 1.4 times greater than those of R-diclazuril , respectively[8].

• Disease-State Interaction: Eimeria infection significantly accelerates the enantiomerization rate of the drug in the small intestine and cecum. This is caused by parasite-induced mucosal damage and local pH shifts, which alter the stereochemical stability of the molecule in the gut lumen[8].

Metabolism & Excretion

Diclazuril undergoes virtually no hepatic metabolism in poultry.

• Metabolic Stability: The triazine-dione ring is highly stable against avian cytochrome P450 enzymes. Over 95% of the absorbed radioactivity in 14C -radiolabeled studies is recovered as the unchanged parent drug[3].

• Clearance: Elimination proceeds with a half-life of approximately 50 hours in broilers[2]. Excretion is predominantly fecal, driven by biliary clearance of the unchanged drug[5].

Quantitative Tissue Distribution Profiles

The following table synthesizes the pharmacokinetic parameters of diclazuril across different avian species and tissue compartments, standardizing data for comparative analysis.

Species / Tissue	Dose Administered	Cmax​ / Peak Concentration	Tmax​	Elimination Half-Life ( t1/2​ )	Ref.
Broiler (Plasma)	1.0 mg/kg (Oral)	1.5 - 2.0 µg/mL	6.0 h	~50.0 h	[2],[8]
Broiler (Liver)	0.3 mg/kg (Oral, 3 days)	1443 ppb (1.44 µg/g)	24.0 h	~72.0 h	[7]
Broiler (Kidney)	0.3 mg/kg (Oral, 3 days)	1208 ppb (1.20 µg/g)	24.0 h	~72.0 h	[7]
Broiler (Muscle)	0.3 mg/kg (Oral, 3 days)	209 ppb (0.21 µg/g)	24.0 h	~48.0 h	[7]
Quail (Plasma)	0.3 mg/kg (Oral)	5.35 µg/mL	8.0 h	30.74 h	[6],[9]
Pigeon (Plasma)	0.3 mg/kg (Oral)	9.14 µg/mL	8.0 h	26.48 h	[6],[9]

Note: Tissue concentrations in broilers deplete rapidly post-withdrawal. Concentrations fall below maximum residue limits (MRLs) within 3 to 4 days, validating a zero-day or short premarketing withdrawal requirement under specific dosing regimens[5],[7].

Physiologically Based Pharmacokinetic (PBPK) Modeling

To predict tissue residues and establish withdrawal periods without continuous in vivo slaughter studies, researchers utilize flow-limited PBPK models. A validated 9-compartment model (comprising arterial plasma, venous plasma, lung, muscle, skin/fat, kidney, liver, intestine, and rest-of-body) uses mass-balance differential equations to simulate diclazuril distribution[5]. Mechanistic Insight: The model relies on tissue/plasma partition coefficients ( Pxx​ ). Because diclazuril is highly lipophilic, the Pliver​ and Pkidney​ values are heavily weighted, accurately predicting that hepatic elimination ( Clhe​ ) and fecal excretion ( Kgut​ ) are the sole significant clearance pathways[5].

Analytical Methodology: UHPLC-MS/MS Protocol

To accurately quantify diclazuril residues in poultry tissues, diclazuril-methyl is frequently employed as an internal standard (IS) or reference derivative. Self-Validating Logic: Diclazuril-methyl shares the exact lipophilicity and extraction recovery profile as the parent drug, but its distinct mass-to-charge ( m/z ) ratio prevents cross-talk during Multiple Reaction Monitoring (MRM) in the mass spectrometer[1].

Step-by-Step Tissue Extraction & Quantification

• Tissue Homogenization: Weigh 2.0 g ( ±0.01 g) of thawed, homogenized target tissue (liver, kidney, or muscle) into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add 100 µL of diclazuril-methyl working solution (1.0 µg/mL in Methanol/DMSO) to the homogenate. Vortex for 30 seconds to ensure uniform distribution[1].

• Solvent Extraction: Add 10 mL of Acetonitrile (ACN). Shake vigorously on a mechanical shaker for 10 minutes to precipitate proteins and extract the lipophilic analytes.

• Centrifugation: Centrifuge the mixture at 8,000 ×g for 10 minutes at 4°C. Transfer the supernatant to a clean tube.

• Solid Phase Extraction (SPE) Clean-up: Pass the supernatant through a pre-conditioned C18 SPE cartridge. This critical step removes endogenous phospholipids that cause ion suppression in the MS source.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1.0 mL of the initial mobile phase (e.g., 0.1% formic acid in water/acetonitrile).

• UHPLC-MS/MS Analysis: Inject 5 µL into the UHPLC system equipped with a C18 column. Operate the mass spectrometer in negative electrospray ionization (ESI-) mode, utilizing MRM transitions specific to diclazuril and diclazuril-methyl.

Fig 2. UHPLC-MS/MS workflow utilizing diclazuril-methyl for tissue residue quantification.

Conclusion

The pharmacokinetic profile of diclazuril in poultry is defined by its poor aqueous solubility, limited but rapid absorption, high hepatic partitioning, and extreme metabolic stability. Understanding the stereoselective differences between its enantiomers, particularly under disease states, provides crucial insights for optimizing dosing regimens. Furthermore, the integration of diclazuril-methyl in analytical workflows ensures that tissue residue depletion—which dictates withdrawal periods and food safety compliance—can be monitored with absolute quantitative precision.

References

• Food and Agriculture Organization (FAO) . Diclazuril Residues in Food and Agriculture. Retrieved from 4

• World Health Organization (WHO) / INCHEM . Diclazuril (WHO Food Additives Series 36). Retrieved from 2

• European Medicines Agency (EMA) . Diclazuril Summary Report. Retrieved from 3

• ACS Publications . Pharmacokinetics, Activity, and Residue Elimination of R- and S-Diclazuril in Broiler Chickens. Retrieved from 8

• National Institutes of Health (PMC) . Development and Application of a Physiologically Based Pharmacokinetic Model for Diclazuril in Broiler Chickens. Retrieved from 5

• Journal of World's Poultry Research (JWPR) . Pharmacokinetic Characteristics of Diclazuril in Japanese Quails and Domestic Pigeons. Retrieved from9

• ResearchersLinks . Residues of Anticoccidial Drug (Diclazuril) in Different Broiler Tissues by High Performance Liquid Chromatography. Retrieved from 7

• RSC Publishing . Highly sensitive multi-residue analysis of veterinary drugs including coccidiostats and anthelmintics in pond water using UHPLC-MS/MS. Retrieved from 1

Sources

• 1. Highly sensitive multi-residue analysis of veterinary drugs including coccidiostats and anthelmintics in pond water using UHPLC-MS/MS: application to ... - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D0EM00215A [pubs.rsc.org]
• 2. 859. Diclazuril (WHO Food Additives Series 36) [inchem.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. fao.org [fao.org]
• 5. Development and Application of a Physiologically Based Pharmacokinetic Model for Diclazuril in Broiler Chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 7. researcherslinks.com [researcherslinks.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. jwpr.science-line.com [jwpr.science-line.com]

Toxicological Profile and Safety Assessment of Diclazuril-Methyl: Analytical Applications and Ecotoxicological Implications

Executive Summary As a Senior Application Scientist, I frequently encounter the necessity to bridge the gap between analytical chemistry and toxicological safety. Diclazuril-methyl (CAS: 103337-71-9) is a synthetic triazine phenylacetonitrile derivative. While its parent compound, diclazuril, is a globally utilized broad-spectrum coccidiostat in veterinary medicine, diclazuril-methyl serves a highly specialized role as an analytical reference standard[1][2]. It is primarily utilized as an internal standard (IS) in high-resolution liquid chromatography-mass spectrometry (LC-MS/MS) to quantify coccidiostat residues in complex food matrices and environmental samples[3]. This whitepaper provides an in-depth analysis of its toxicological profile, laboratory safety protocols, and self-validating experimental methodologies.

Toxicological Profile & Hazard Assessment

1.1 Mammalian Toxicity

The parent compound, diclazuril, exhibits exceptionally low acute toxicity in mammals, with an oral LD50 exceeding 5,000 mg/kg in rats, and an Acceptable Daily Intake (ADI) established at 0.03 mg/kg body weight[4][5]. However, the methylated derivative, diclazuril-methyl, carries a more stringent hazard classification for laboratory handling. Under the Globally Harmonized System (GHS), it is classified as H302 (Harmful if swallowed) , with an Acute Toxicity Estimate (ATE) of 500 mg/kg via the oral route[1].

1.2 Aquatic Ecotoxicity and Mechanistic Pathology

The most critical safety concern regarding diclazuril-methyl lies in its environmental persistence and aquatic toxicity. It is designated as H400 (Very toxic to aquatic life) and H410 (Very toxic to aquatic life with long-lasting effects) [1].

Recent metabolomic and toxicological studies on zebrafish (Danio rerio) embryos exposed to triazine-based anticoccidials reveal profound developmental toxicity. The acute LC50 is established at 255 µg/L[6]. At sublethal concentrations (≥100 µg/L), exposure induces severe mitochondrial dysfunction. The mechanism is driven by the disruption of the citric acid cycle and pyruvate metabolism[6]. This metabolic collapse leads to a cascade of reactive oxygen species (ROS) generation, depletion of ATP, and significant reductions in antioxidant enzymes such as superoxide dismutase (SOD) and glutathione S-transferase (GST)[6]. Phenotypically, this manifests as pericardial edema, yolk sac edema, and spinal curvature[6].

Mechanistic pathway of diclazuril-methyl induced developmental toxicity in aquatic models.

Safety Assessment and Laboratory Risk Management

Given its H400/H410 classification, laboratory handling of diclazuril-methyl requires rigorous environmental risk mitigation to prevent ecosystem contamination.

• Occupational Safety: Personnel must utilize standard personal protective equipment (P281) and strictly avoid the inhalation of dust or aerosols during standard preparation (P261)[1].

• Environmental Risk Management (ERM): Aqueous solutions or organic solvent mixtures containing diclazuril-methyl must never be discharged into surface water or municipal drains. It must be segregated and disposed of as hazardous waste, typically via high-temperature incineration by certified contractors, to prevent soil and subsoil entry[1].

Self-Validating Experimental Protocols

Analytical and toxicological workflows must be inherently self-validating. The following protocols integrate causality-driven steps to ensure absolute data integrity.

Protocol 1: LC-MS/MS Residue Analysis using Diclazuril-Methyl IS

Objective: Quantify diclazuril residues in complex matrices (e.g., poultry muscle or eggs) using diclazuril-methyl to correct for matrix effects and extraction losses[3].

• Sample Homogenization: Accurately weigh 2.0 g of homogenized tissue into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Fortify the sample with 10 µL of a 100 ng/mL diclazuril-methyl working solution.

  • Causality: Spiking before extraction ensures the IS undergoes the exact same physical and chemical stresses as the target analyte, validating the final recovery calculation and compensating for ion suppression[3].

• Solvent Extraction: Add 10 mL of acetonitrile containing 0.1% (v/v) formic acid. Vortex vigorously for 5 minutes, followed by centrifugation at 4000 rpm for 10 minutes at 4°C.

  • Causality: Acidified acetonitrile efficiently precipitates proteins while maintaining the solubility of the triazine derivatives[3].

• Solid-Phase Extraction (SPE) Clean-up: Pass the supernatant through an Oasis PRiME HLB cartridge.

  • Causality: This specific polymeric sorbent operates in a pass-through mode, selectively retaining phospholipids and matrix interferences without requiring prior conditioning, thereby minimizing analyte loss[3].

• Lipid Partitioning (Defatting): Add 5 mL of n-hexane to the eluate. Vortex and discard the upper hexane layer.

  • Causality: High-fat matrices (like eggs) cause severe ion suppression in the MS source and degrade the LC column. Hexane selectively removes non-polar lipids while leaving the polar diclazuril-methyl in the acetonitrile phase[3][7].

• Evaporation & Reconstitution: Evaporate the lower layer to dryness under a gentle nitrogen stream at 40°C. Reconstitute in 1 mL of the initial mobile phase (15% acetonitrile / 85% water with 0.1% formic acid).

• LC-MS/MS Acquisition: Inject 10 µL onto a C18 analytical column. Operate the mass spectrometer in negative electrospray ionization (ESI-) mode, monitoring the specific precursor-to-product ion transition for diclazuril-methyl (e.g., m/z 421.7 → 348.0)[8].

LC-MS/MS analytical workflow utilizing diclazuril-methyl as an internal standard.

Protocol 2: Zebrafish Embryo Acute Toxicity Test (ZFET)

Objective: Assess the developmental and oxidative stress impact of diclazuril-methyl in aquatic ecosystems[6].

• Embryo Selection: Collect healthy, fertilized zebrafish embryos at 2 hours post-fertilization (hpf).

• Exposure Preparation: Prepare diclazuril-methyl test solutions at 50, 100, and 200 µg/L in standard E3 medium. Use DMSO (<0.01% v/v) as a solvent control.

  • Causality: A solvent control validates that any observed toxicity is strictly due to the test compound, not the vehicle[6].

• Incubation: Place embryos (n=20 per concentration) into 24-well plates (one embryo per well) to prevent cross-contamination of mortality factors (e.g., fungal growth from a dead embryo affecting a live one). Incubate at 28°C under a 14:10 h light/dark cycle for 96 hours.

• Morphological Assessment: Evaluate mortality, hatching rate, and developmental defects (e.g., pericardial edema) every 24 hours using an inverted stereomicroscope[6].

• Biochemical Validation: At 96 hpf, pool surviving embryos to quantify ROS levels via DCFDA fluorescence and measure SOD/GST enzyme activities.

  • Causality: Correlating phenotypic defects with biochemical markers confirms the mechanism of oxidative stress-induced toxicity rather than generalized chemical shock[6].

Quantitative Data Summaries

Table 1: Physicochemical & Hazard Profile of Diclazuril-Methyl

Parameter	Specification / Value
Chemical Name	Diclazuril-methyl
CAS Registry Number	103337-71-9
Molecular Formula	C18H11Cl3N4O2
Exact Mass	421.7 g/mol
Primary Application	Internal Standard (IS) for LC-MS/MS
Acute Oral Toxicity (ATE)	500 mg/kg
GHS Hazard Statements	H302 (Harmful if swallowed)H400 (Very toxic to aquatic life)H410 (Very toxic to aquatic life with long lasting effects)

Table 2: Aquatic Toxicity Metrics (Zebrafish Embryo Model - 96h Exposure)

Toxicity Metric	Concentration / Observation
Lethal Concentration 50 (LC50)	255 µg/L
Lowest Observed Adverse Effect Level (LOAEL)	100 µg/L
Primary Morphological Defects	Pericardial edema, yolk sac edema, curved spine
Metabolic Disruptions	Decreased ATP & NADH, Disrupted Citric Acid Cycle
Oxidative Stress Markers	Elevated ROS; Decreased SOD & GST activity

Sources

• 1. witega.de [witega.de]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. mdpi.com [mdpi.com]
• 4. Diclazuril — Grokipedia [grokipedia.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Metabolomics approach to evaluate diclazuril-induced developmental toxicity in zebrafish embryo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Determination of Diclazuril and its Metabolite Diclazuril-Methyl in Biological Matrices by LC-MS/MS

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of the anticoccidial agent diclazuril and its primary metabolite, diclazuril-methyl, in various biological matrices, including plasma and animal tissues (e.g., muscle, liver). The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure, which ensures high recovery and minimizes matrix effects, followed by analysis using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The method has been developed to meet the rigorous performance criteria required for veterinary drug residue analysis and pharmacokinetic studies, offering low limits of quantification and high specificity.

Introduction

Diclazuril is a benzeneacetonitrile derivative widely used in veterinary medicine for the prevention and treatment of coccidiosis in poultry and other livestock.[1][2] It acts on the asexual or sexual stages of the Eimeria parasite's life cycle, interrupting the transmission and spread of the disease.[1] Regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for diclazuril in animal-derived food products to ensure consumer safety.[3][4]

Metabolism of diclazuril is generally limited in most species; however, studies have identified metabolites, including a methylated form (diclazuril-methyl), which may be present in plasma and tissues.[5][6][7] Therefore, a highly sensitive and specific analytical method is crucial for monitoring residue levels, conducting pharmacokinetic studies, and ensuring compliance with food safety regulations.[8] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for this purpose due to its exceptional sensitivity and selectivity.[4]

This guide provides a comprehensive, step-by-step protocol for the extraction and quantification of diclazuril and diclazuril-methyl, designed for researchers, scientists, and professionals in drug development and food safety testing.

Principle of the Method

The analytical workflow involves three main stages: sample preparation, chromatographic separation, and mass spectrometric detection.

• Sample Preparation: A modified QuEChERS approach is utilized for its efficiency and effectiveness across different biological matrices.[9][10] The homogenized sample is first extracted with acetonitrile to precipitate proteins and extract the analytes.[11] Subsequently, partitioning salts (magnesium sulfate and sodium chloride) are added to induce phase separation and drive the analytes into the organic layer.[9] A final cleanup step using dispersive solid-phase extraction (dSPE) with a suitable sorbent, such as C18 or silica, removes interfering matrix components like lipids and pigments.[12][13]

• Chromatographic Separation (LC): The cleaned extract is injected into a reverse-phase HPLC system. A C18 analytical column is used to separate diclazuril and diclazuril-methyl from any remaining matrix components based on their hydrophobicity. A gradient elution with a mobile phase consisting of acetonitrile and water (often containing a modifier like formic acid or ammonium acetate) ensures sharp peak shapes and optimal separation.[14][15]

• Mass Spectrometric Detection (MS/MS): The separated analytes are ionized using an electrospray ionization (ESI) source, typically in negative ion mode for diclazuril.[11][14] The triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. In MRM, a specific precursor ion for each analyte is selected in the first quadrupole, fragmented in the collision cell, and then specific product ions are monitored in the third quadrupole. This highly selective process provides two points of identification (precursor and product ions), virtually eliminating false positives and enabling accurate quantification at very low concentrations.[14]

Workflow Overview

Caption: High-level workflow for diclazuril analysis.

Materials and Reagents

• Standards: Diclazuril (analytical standard, >98% purity), Diclazuril-methyl (analytical standard or synthesized), and a suitable isotopically labeled internal standard (e.g., Diclazuril-¹³C₃¹⁵N₂).[4]

• Solvents: Acetonitrile (ACN, LC-MS grade), Methanol (MeOH, LC-MS grade), Water (LC-MS grade).

• Reagents: Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade), Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl).

• Kits: Dispersive SPE (dSPE) tubes containing C18 or silica sorbent.

• Equipment: High-speed centrifuge, vortex mixer, analytical balance, ultrasonic bath, sample filtration units (0.22 µm), LC-MS/MS system with ESI source.

Detailed Experimental Protocols

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve diclazuril, diclazuril-methyl, and the internal standard (IS) in dimethylformamide (DMF) or methanol to prepare individual stock solutions of 1 mg/mL.[4][16] Store at -20°C.

• Working Solutions: Prepare intermediate and working standard solutions by serial dilution of the stock solutions with acetonitrile or a mobile phase-like composition (e.g., ACN:Water 50:50 v/v).[16]

• Calibration Curve: Prepare a set of matrix-matched calibration standards by spiking known amounts of the working standard mixture into blank matrix extracts. This is crucial to compensate for matrix effects that can cause ion suppression or enhancement.[17] A typical range might be 0.25 to 50 ng/mL.[12]

Sample Preparation Protocol (QuEChERS)

Caption: Step-by-step QuEChERS sample preparation workflow.

• Homogenization: Weigh 2.0 ± 0.1 g of homogenized tissue (e.g., muscle, liver) or pipette 2.0 mL of plasma into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Fortify the sample with the internal standard solution and vortex briefly.

• Extraction: Add 10 mL of acetonitrile. Cap the tube and shake vigorously for 1 minute to ensure thorough mixing and protein precipitation.[12]

  • Scientist's Note: Acetonitrile is an effective solvent for extracting a wide range of analytes while simultaneously precipitating proteins, providing initial sample cleanup.

• Partitioning: Add the QuEChERS salt packet containing 4 g anhydrous MgSO₄ and 1 g NaCl. Cap immediately and vortex for another minute.

  • Rationale: MgSO₄ facilitates the removal of water from the acetonitrile layer, while NaCl helps to create a distinct phase separation, improving the partitioning of diclazuril into the organic solvent.[13]

• Centrifugation: Centrifuge the tube at 4,000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer 1 mL of the upper acetonitrile layer into a 2 mL dSPE tube containing the appropriate sorbent (e.g., 50 mg silica or C18 and 150 mg MgSO₄).[18]

  • Rationale: This step is critical for removing co-extracted matrix components. C18 is effective at removing lipids, while silica can also be used.[12][18] The choice may depend on the specific matrix; for example, a combination sorbent might be needed for high-fat tissues.

• Final Centrifugation: Vortex the dSPE tube for 30 seconds and then centrifuge at high speed (e.g., 10,000 rpm) for 2 minutes.

• Filtration: Collect the supernatant, pass it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Parameters

The following parameters serve as a starting point and should be optimized for the specific instrument used.

Liquid Chromatography (LC) Conditions

Parameter	Recommended Setting
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 2.7 µm)[3]
Mobile Phase A	0.1% Formic Acid in Water[19]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[19]
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
Gradient	5% B to 95% B over 8 min, hold for 2 min, re-equilibrate

Mass Spectrometry (MS/MS) Conditions

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Negative[11][20]
Capillary Voltage	3.0 kV[14]
Source Temp.	120 °C[14]
Desolvation Temp.	300 °C[14]
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

MRM transitions must be empirically determined by infusing standard solutions of each analyte into the mass spectrometer. The most intense and stable precursor-to-product ion transitions should be selected. Below are example transitions reported in the literature.

Compound	Precursor Ion (m/z)	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Collision Energy (eV)
Diclazuril	410.9	334.0	195.0	Optimize (e.g., -20 to -35)
Diclazuril-Methyl	424.9	348.0	209.0	Optimize (e.g., -20 to -35)
Diclazuril-¹³C₃¹⁵N₂ (IS)	415.9	339.0	-	Optimize (e.g., -20 to -35)

Note: The exact m/z values may vary slightly based on instrument calibration. At least two product ions are recommended for unambiguous confirmation according to regulatory guidelines.[14][21]

Method Validation

To ensure the reliability of the data, the analytical method must be validated according to established guidelines such as VICH GL49 or Commission Decision 2002/657/EC.[8][22][23] Key validation parameters include:

• Specificity/Selectivity: Analysis of blank matrix samples to ensure no interfering peaks are present at the retention times of the analytes.[22] The response from control samples should not exceed 20% of the response at the Limit of Quantification (LOQ).[22]

• Linearity and Range: Assess the linear relationship between analyte concentration and instrument response over a defined range. A correlation coefficient (r²) > 0.99 is typically required.[11]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration that can be reliably detected (typically Signal-to-Noise ratio of 3:1), while the LOQ is the lowest concentration that can be accurately quantified (S/N of 10:1).[18] For diclazuril, LOQs as low as 0.1-0.3 µg/kg have been achieved.[12][18]

• Accuracy (Recovery): Determined by analyzing spiked blank samples at multiple concentration levels. Recoveries should typically fall within 80-110%.[12]

• Precision (Repeatability and Intermediate Precision): Expressed as the relative standard deviation (RSD) of results from repeated analyses of spiked samples within the same day (repeatability) and on different days (intermediate precision). RSD values should generally be <15%.[11]

• Matrix Effect: Evaluated by comparing the response of an analyte in a post-extraction spiked sample to its response in a pure solvent standard. The use of matrix-matched calibrants and an isotopically labeled internal standard is the most effective way to mitigate matrix effects.[17][24]

• Stability: Assess the stability of analytes in the biological matrix under storage conditions (e.g., -20°C) and in processed samples (autosampler stability).[8]

Conclusion

The LC-MS/MS method detailed in this application note provides a sensitive, specific, and reliable protocol for the quantification of diclazuril and its metabolite, diclazuril-methyl, in biological matrices. The use of a QuEChERS-based sample preparation procedure offers high-throughput capabilities with excellent analyte recovery and sample cleanup. Proper method validation is essential to ensure that the generated data is accurate and defensible for regulatory submissions, pharmacokinetic analysis, and food safety monitoring.

References

• Waters Corporation. The Analysis of Veterinary Drug Residues in Animal Muscle Tissue Using Multi-Residue Screening Based Upon Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. Available from: [Link]

• Mortier, L., Daeseleire, E., Van Peteghem, C., & De Backer, P. (2005). Detection of Residues of the Coccidiostat Diclazuril in Poultry Tissues by Liquid Chromatography−Tandem Mass Spectrometry after Withdrawal of Medicated Feed. Journal of Agricultural and Food Chemistry, 53(4), 905–911. Available from: [Link]

• SENASA. Guidelines for the validation of analytical methods used in residue studies in animal tissues. Available from: [Link]

• Zhang, G., Lin, G., & Pennington, S. L. (2015). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Analytical & Bioanalytical Techniques, 6(5). Available from: [Link]

• An, Y., Pan, X., Cai, Z., Xu, M., Jiang, D., & Xu, X. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography-Tandem Mass Spectrometry. Foods, 13(5), 754. Available from: [Link]

• Navarro-Pascual-Ahuir, M., et al. (2018). Matrix-effect free multi-residue analysis of veterinary drugs in food samples of animal origin by nanoflow liquid chromatography high resolution mass spectrometry. Food Chemistry, 245, 29-38. Available from: [Link]

• Shimadzu. Fast and Simlutaneous LC/MS/MS Analysis for Veterinary Drugs in Meat Combined with STQ method. Available from: [Link]

• De Kock, J., De Smet, M., & Sneyers, R. (1992). Determination of diclazuril in animal feed by liquid chromatography. Journal of Chromatography A, 606(1), 141-146. Available from: [Link]

• D'Amore, T., et al. (2017). Liquid Chromatography Tandem Mass Spectrometry Analysis of Synthetic Coccidiostats in Eggs. I.R.I.S. Available from: [Link]

• Mortier, L., Daeseleire, E., Van Peteghem, C., & De Backer, P. (2005). Detection of Residues of the Coccidiostat Diclazuril in Poultry Tissues by Liquid Chromatography−Tandem Mass Spectrometry after Withdrawal of Medicated Feed. Journal of Agricultural and Food Chemistry. Available from: [Link]

• Mortier, L., et al. (2005). Detection of residues of the coccidiostat diclazuril in poultry tissues by liquid chromatography-tandem mass spectrometry after withdrawal of medicated feed. Journal of Agricultural and Food Chemistry, 53(4), 905-11. Available from: [Link]

• Le, T. D., et al. (2020). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Foods, 9(10), 1366. Available from: [Link]

• An, Y., et al. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. Foods, 13(5), 754. Available from: [Link]

• Dirikolu, L., et al. (1997). Preliminary Pharmacokinetics of Diclazuril and Toltrazuril in the Horse. AAEP Proceedings, 43, 14-16. Available from: [Link]

• Leavens, T. L., et al. (2022). Plasma concentrations of diclazuril following oral administration of diclazuril and diclazuril sodium salt to cattle. Journal of Veterinary Pharmacology and Therapeutics, 45(4), 367-375. Available from: [Link]

• An, Y., et al. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. MDPI. Available from: [Link]

• Croubels, S., Baert, K., & De Backer, P. (2002). Quantitative analysis of diclazuril in animal plasma by liquid chromatography/electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 16(14), 1349-1356. Available from: [Link]

• European Medicines Agency. (1996). Diclazuril (1). Available from: [Link]

• Hidayat, M. A., et al. (2024). Modification of the QuEChERS Method for Drug Analysis in Biological Sample: A Review. Journal of Multidisciplinary Applied Natural Science, 4(1). Available from: [Link]

• Separation Science. (2023). QuEChERS Method Simplified: Key Steps and Applications. Available from: [Link]

• Hidayat, M. A., et al. (2024). Modification of the QuEChERS Method for Drug Analysis in Biological Sample: A Review. Journal of Multidisciplinary Applied Natural Science. Available from: [Link]

• Dirikolu, L., et al. (2009). Diclazuril in the Horse: Its Identification and Detection and Preliminary Pharmacokinetics. Journal of Equine Veterinary Science, 29(4), 214-222. Available from: [Link]

• Anastassiades, M. About the method - QuEChERS. Available from: [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2014). Analytical methodology for veterinary medicine residues. Available from: [Link]

• World Health Organization. (1995). Diclazuril (WHO Food Additives Series 36). INCHEM. Available from: [Link]

• U.S. Food and Drug Administration. (2011). Guidance for Industry #208 - VICH GL49 - Validation of Analytical Methods. Available from: [Link]

• Kaufmann, A. (2009). Validation of multiresidue methods for veterinary drug residues; related problems and possible solutions. Analytical and Bioanalytical Chemistry, 395(4), 927-940. Available from: [Link]

• Shimadzu. Development of a LC-MS/MS method for simultaneously determining 30 pesticides in Chenpi. Available from: [Link]

• EU Reference Laboratory for Single Residue Methods. Quick Method for the Analysis of Residues of Highly Polar Pesticides in Foods of Plant Origin involving simultaneous Extraction with Methanol and LC-MS/MS Determination. Available from: [Link]

• European Medicines Agency. (2009). VICH Topic GL49 Step 4 - Guidelines on Validation of Analytical Methods used in Residue Depletion Studies. Available from: [Link]

• Waters Corporation. Comparison of SIM and MRM for the Quantitative Confirmation of Pesticide Residues in Food. Available from: [Link]

Sources

• 1. assets.hpra.ie [assets.hpra.ie]
• 2. ema.europa.eu [ema.europa.eu]
• 3. shimadzu.com [shimadzu.com]
• 4. mdpi.com [mdpi.com]
• 5. thomastobin.com [thomastobin.com]
• 6. Plasma concentrations of diclazuril following oral administration of diclazuril and diclazuril sodium salt to cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. rr-americas.woah.org [rr-americas.woah.org]
• 9. sepscience.com [sepscience.com]
• 10. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 11. Quantitative analysis of diclazuril in animal plasma by liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Detection of residues of the coccidiostat diclazuril in poultry tissues by liquid chromatography-tandem mass spectrometry after withdrawal of medicated feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. iris.uniroma1.it [iris.uniroma1.it]
• 17. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. lcms.cz [lcms.cz]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 22. downloads.regulations.gov [downloads.regulations.gov]
• 23. ema.europa.eu [ema.europa.eu]
• 24. Matrix-effect free multi-residue analysis of veterinary drugs in food samples of animal origin by nanoflow liquid chromatography high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

diclazuril-methyl sample preparation guidelines for mass spectrometry

An Application Guide to Diclazuril Sample Preparation for Mass Spectrometry

Abstract

This comprehensive guide provides detailed protocols and expert insights for the preparation of various sample matrices for the quantitative analysis of diclazuril by mass spectrometry (MS). Diclazuril, a potent anticoccidial agent, is widely used in the poultry and livestock industries to control coccidiosis[1][2]. Its effective use necessitates robust analytical methods to monitor residue levels in animal-derived food products and feed, ensuring compliance with regulatory limits and safeguarding consumer health[3][4][5]. This document outlines field-proven methodologies for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), focusing on the critical sample preparation stage. We will explore the causality behind experimental choices, from matrix-specific extraction to advanced cleanup techniques, ensuring trustworthy and reproducible results for researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative for Diclazuril

Diclazuril [(±)-2,6-dichloro-α-(4-chlorophenyl)-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H-yl)benzeneacetonitrile] is a triazine derivative with high efficacy against Eimeria species[1][2]. Its low inclusion rate in feed (typically 1 mg/kg) demands highly sensitive and specific analytical methods to enforce maximum residue limits (MRLs) set by regulatory bodies like the U.S. Food and Drug Administration (FDA)[3][4][6]. For example, the FDA has set tolerances for diclazuril in chicken and turkey tissues at 0.5 ppm for muscle, 1.0 ppm for skin/fat, and 3.0 ppm for liver[3][4].

Mass spectrometry, particularly LC-MS/MS, has become the gold standard for this application due to its superior sensitivity and specificity, allowing for the detection of residues at sub-µg/kg levels[7][8][9]. However, the accuracy of MS analysis is fundamentally dependent on the quality of the sample preparation. The primary objectives of sample preparation for diclazuril are:

• Efficient extraction of the analyte from complex biological matrices.

• Removal of interfering matrix components (e.g., fats, proteins, pigments) that can cause ion suppression or enhancement, a phenomenon known as the matrix effect[10].

• Concentration of the analyte to a level suitable for detection.

This guide provides a logical framework and step-by-step protocols to navigate these challenges effectively.

Core Principles & Strategic Choices in Sample Preparation

The physicochemical properties of diclazuril dictate the appropriate sample preparation strategy. It is a non-polar molecule with very low aqueous solubility but is soluble in organic solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetonitrile, and methanol[11][12]. This informs the choice of extraction solvents.

The Matrix Challenge: Why One Size Doesn't Fit All

Different sample types present unique analytical hurdles:

• Animal Tissues (Muscle, Liver, Eggs): These are rich in proteins and fats, which can interfere with analysis and contaminate the MS system. Protein precipitation and fat removal are critical steps.

• Animal Feed: This is a dry, complex, and often non-homogenous matrix. The extraction process must be vigorous enough to release the analyte from the feed particles.

• Plasma: This matrix is less complex than tissues but still contains high concentrations of proteins that must be removed prior to analysis.

Extraction & Cleanup: A Two-Pronged Approach

A successful sample preparation workflow invariably involves extraction followed by cleanup.

• Extraction: The goal is to quantitatively transfer diclazuril from the solid or liquid sample matrix into a liquid solvent phase. Acetonitrile is a common choice for tissues as it effectively precipitates proteins while extracting the analyte[13][14][15]. For feed, acidified methanol is often used to improve extraction efficiency[6][16].

• Cleanup: This step is crucial for minimizing matrix effects[10]. Common techniques include:

  • Liquid-Liquid Extraction (LLE): Partitioning the analyte between two immiscible liquid phases to separate it from interferences. A hexane wash is often used to remove non-polar lipids[7][13].

  • Solid-Phase Extraction (SPE): A highly selective method where the analyte is retained on a solid sorbent (e.g., C18) while interferences are washed away. The analyte is then eluted with a small volume of a strong solvent[16][17][18].

  • Dispersive Solid-Phase Extraction (dSPE): A simplified version of SPE, often used in QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods, where a cleanup sorbent is added directly to the extract[19][20].

The Importance of an Internal Standard

To ensure the highest accuracy and precision, the use of an internal standard (IS) is mandatory. The IS corrects for variations in extraction recovery and instrument response. A structural analogue of diclazuril, such as compound R062646, is an excellent choice as it behaves similarly to the analyte during the entire analytical process[6][8][16]. Isotopically labeled standards, if available, are the ideal choice.

Workflow for Diclazuril Sample Preparation and Analysis

The following diagram illustrates a generalized workflow for the analysis of diclazuril residues. Specific steps are adapted based on the matrix, as detailed in the subsequent protocols.

Caption: Generalized workflow for diclazuril analysis.

Detailed Protocols for Mass Spectrometry

These protocols are synthesized from validated methods in peer-reviewed literature. Laboratories should perform their own validation to ensure methods meet specific performance criteria.

Protocol 1: Analysis in Animal Tissues (Muscle, Liver, Eggs) via LC-MS/MS

This protocol is based on a modified QuEChERS approach, which is highly effective for complex matrices like tissues and eggs[7][13][20][21].

Rationale: Acetonitrile is used for a single-step extraction and protein precipitation. A subsequent salting-out step with NaCl enhances the phase separation between the aqueous and organic layers, driving the moderately polar diclazuril into the acetonitrile. The dSPE cleanup with silica and a hexane wash effectively removes fats and other non-polar interferences[7][13].

Step-by-Step Methodology:

• Sample Homogenization: Weigh 2-5 g of homogenized tissue or egg sample into a 50 mL polypropylene centrifuge tube[8].

• Internal Standard Spiking: Add an appropriate volume of internal standard solution (e.g., 100 µL of 1 µg/mL R062646) to the sample[7]. Vortex for 30 seconds.

• Extraction: Add 10 mL of acetonitrile. For muscle or liver, add 2 mL of water[7]. Vortex vigorously for 5 minutes, followed by sonication for 15-20 minutes to ensure exhaustive extraction[7].

• Salting-Out: Add approximately 2 g of sodium chloride (NaCl). Vortex immediately for 2 minutes to prevent clumping and induce phase separation.

• Centrifugation: Centrifuge at ≥4000 rpm for 5 minutes.

• Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile supernatant to a syringe fitted with a 0.22 µm PTFE filter and containing 50 mg of silica (for dSPE)[7].

  • Push the extract through the filter into a clean tube.

  • To 0.5 mL of the eluent, add 0.5 mL of water and 0.5 mL of n-hexane[7]. Vortex for 30 seconds and centrifuge at 4000 rpm for 2 minutes.

  • Discard the upper n-hexane layer, which contains lipids.

• Final Preparation: Transfer the lower aqueous-acetonitrile layer to an autosampler vial for direct injection into the LC-MS/MS system.

Typical LC-MS/MS Parameters:

Parameter	Typical Value	Rationale
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, <3 µm)	Provides good retention and separation for non-polar compounds like diclazuril[7][8].
Mobile Phase A	Water with 0.1% Formic Acid or 5mM Ammonium Formate	Acidification promotes better peak shape and ionization[8][22].
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid	Organic solvent for gradient elution[8][22].
Ionization Mode	Electrospray Ionization (ESI), Negative Mode	Diclazuril ionizes efficiently in negative mode to form the [M-H]⁻ ion[8][14][22].

| MS/MS Transitions | Precursor Ion (m/z 405/407) -> Product Ions | Monitoring multiple transitions confirms the identity and improves quantification specificity[8]. |

Performance Data from Literature:

Matrix	Recovery (%)	LOQ (µg/kg)	Reference
Chicken Muscle	90.1–105.2%	0.3	[An Y, et al., 2024][13]
Eggs	94.0–103.7%	0.3	[An Y, et al., 2024][13]
Poultry Tissues	-	1.2	[Ai L, et al., 2011][23]

| Chicken Liver | ~91% | 120 | [Silva JM, et al., 2020][21] |

Protocol 2: Analysis in Animal Feed via LC-UV or LC-MS/MS

This protocol utilizes a robust extraction with acidified methanol followed by a selective SPE cleanup, suitable for the complex and varied composition of animal feed[14][16].

Rationale: Acidifying the extraction solvent (methanol) helps to break analyte-matrix interactions, improving extraction efficiency. A C18 SPE cartridge provides excellent cleanup by retaining the non-polar diclazuril while allowing more polar matrix components to be washed away[16].

Caption: Workflow for Diclazuril Extraction from Feed.

Step-by-Step Methodology:

• Sample Preparation: Weigh 5 g of ground and homogenized feed into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add the internal standard.

• Extraction: Add 25 mL of acidified methanol (e.g., methanol with 1% formic acid). Shake or vortex vigorously for 20-30 minutes[16].

• Centrifugation: Centrifuge at ≥4000 rpm for 10 minutes. Collect the supernatant.

• SPE Cleanup:

  • Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg) with one column volume of methanol followed by one column volume of water.

  • Loading: Load a portion of the supernatant onto the cartridge.

  • Washing: Wash the cartridge with a weak solvent mixture (e.g., 20% methanol in water) to remove interferences.

  • Elution: Elute diclazuril with a strong organic solvent like methanol or acetonitrile.

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent (dimethylformamide was used in one study, but mobile phase is often preferred for LC-MS compatibility) and inject[14][16].

Protocol 3: Analysis in Animal Plasma via LC-MS/MS

For plasma, a simple and rapid protein precipitation method is often sufficient[14][15].

Rationale: High concentrations of protein in plasma can foul the analytical column and ion source. Acetonitrile is an excellent solvent for precipitating these proteins while keeping the diclazuril in solution. This "crash" provides a clean extract in a single step.

Step-by-Step Methodology:

• Sample Aliquot: Pipette 1 mL of plasma into a microcentrifuge tube.

• Internal Standard Spiking: Add the internal standard.

• Protein Precipitation: Add 2-3 mL of cold acetonitrile. Vortex vigorously for 1-2 minutes to ensure complete protein denaturation and precipitation[14][15].

• Centrifugation: Centrifuge at high speed (e.g., >10,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Final Preparation: Carefully transfer the supernatant to an autosampler vial for analysis. A concentration step (evaporation and reconstitution) may be added if lower detection limits are required.

Protocol 4: Derivatization for GC-MS Analysis of Diclazuril in Feed

While LC-MS/MS is more common, GC-MS provides an alternative analytical approach. Diclazuril is not sufficiently volatile for direct GC analysis and requires chemical derivatization[6].

Rationale: Derivatization is a technique used to convert a non-volatile or thermally unstable compound into a derivative that is amenable to GC analysis[24][25]. For diclazuril, methylation with diazomethane targets active hydrogens, increasing the compound's volatility and improving its chromatographic properties[6]. Note: Diazomethane is highly toxic and explosive; extreme caution and appropriate safety measures are required.

Step-by-Step Methodology:

• Extraction and Cleanup: Extract diclazuril from the feed sample as described in Protocol 2 (steps 1-5).

• Drying: Evaporate the eluate completely to dryness under nitrogen. It is critical that the residue is free of water and protic solvents.

• Derivatization:

  • Add 0.4 mL of ethereal diazomethane to the dried extract[6].

  • Allow the reaction to proceed at room temperature for 10 minutes.

• Final Preparation:

  • Evaporate the diazomethane and solvent to dryness under nitrogen at 40°C.

  • Reconstitute the residue in a non-polar solvent suitable for GC injection, such as toluene (e.g., 100 µL)[6].

  • Transfer to a GC autosampler vial for analysis.

Conclusion

The successful analysis of diclazuril by mass spectrometry is critically dependent on a well-designed and meticulously executed sample preparation protocol. The choice of extraction solvent, cleanup technique, and use of an appropriate internal standard must be tailored to the specific sample matrix to overcome challenges such as low analyte concentration and significant matrix effects. The LC-MS/MS methods detailed here, particularly those employing QuEChERS or SPE cleanup, offer the sensitivity and robustness required for routine monitoring in complex matrices like animal tissues and feed. While GC-MS is a viable alternative, it necessitates a derivatization step that adds complexity and safety considerations. By understanding the principles behind each step, researchers can develop and validate reliable methods to ensure food safety and regulatory compliance.

References

• De Kock, J., De Smet, M., & Sneyers, R. (1992). Determination of diclazuril in animal feed by liquid chromatography. Journal of Chromatography A, 606(1), 141-146. [Link]

• U.S. Food and Drug Administration. (2023). 21 CFR § 556.185 - Diclazuril. Electronic Code of Federal Regulations (e-CFR). [Link]

• An, Y., Pan, X., Cai, Z., Xu, M., Jiang, D., & Xu, X. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography-Tandem Mass Spectrometry. Foods, 13(5), 754. [Link]

• An, Y., Pan, X., Cai, Z., Xu, M., Jiang, D., & Xu, X. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. Foods, 13(5), 754. [Link]

• Croubels, S., De Backer, P., & Van Peteghem, C. (2002). Quantitative analysis of diclazuril in animal plasma by liquid chromatography/electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 16(13), 1234-1241. [Link]

• Blanchflower, W. J., & Kennedy, D. G. (1994). Determination of Diclazuril in Avian Feed and Premixes with Gas Chromatography/Mass Spectrometry. Journal of AOAC International, 77(4), 825-830. [Link]

• U.S. Food and Drug Administration. (2001). New Animal Drugs for Use in Animal Feeds; Diclazuril. Federal Register, 66(233), 62933-62934. [Link]

• Tobin, T., et al. (1997). Preliminary Pharmacokinetics of Diclazuril and Toltrazuril in the Horse. AAEP Proceedings, 43, 15. [Link] (Note: Direct link to full text may vary, search by title is recommended).

• Lee, H. W., et al. (2019). Multi-residue analysis using liquid chromatography tandem mass spectrometry for detection of 20 coccidiostats in poultry, livestock, and aquatic tissues. Journal of Food and Drug Analysis, 27(3), 703-716. [Link]

• Mortier, L., Daeseleire, E., Van Peteghem, C. (2005). Detection of Residues of the Coccidiostat Diclazuril in Poultry Tissues by Liquid Chromatography−Tandem Mass Spectrometry after Withdrawal of Medicated Feed. Journal of Agricultural and Food Chemistry, 53(6), 1963-1968. [Link]

• Food and Agriculture Organization of the United Nations. (1998). Diclazuril. FAO. [Link]

• Silva, J. M., Azcárate, F. J., Knobel, G., & Boschetti, C. (2020). Multiple response optimization of a QuEChERS extraction and HPLC analysis of diclazuril, nicarbazin and lasalocid in chicken liver. Food Chemistry, 311, 126014. [Link]

• Li, H., et al. (2022). Response Surface Optimization of Dispersive Solid-Phase Extraction Combined with HPLC for the Rapid Analysis of Multiple Coccidiostats in Feed. Molecules, 27(23), 8501. [Link]

• Silva, J. M., Azcárate, F. J., Knobel, G., & Boschetti, C. (2020). Multiple Response Optimization of a QuEChERS Extraction and HPLC Analysis of Diclazuril, Nicarbazin and Lasalocid in Chicken Liver. Food Chemistry, 311, 126014. [Link]

• EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). (2012). Safety for the environment of a feed additive consisting of diclazuril (Coxiril®) for chickens reared for laying and pheasants (Huvepharma NV). EFSA Journal, 10(4), 2646. [Link]

• U.S. Food and Drug Administration. (1995). Freedom of Information Summary NADA 140-951 CLINACOX. [Link]

• Croubels, S., De Backer, P., & Van Peteghem, C. (2002). Quantitative analysis of diclazuril in animal plasma by liquid chromatography/electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 16(13), 1234-1241. [Link]

• ResearchGate. (n.d.). LC-MS/MS parameters for diclazuril (DCL) and nicarbazin (DNC). [Link]

• Ai, L., Sun, H., Wang, F., Chen, R., & Guo, C. (2011). Determination of Diclazuril, Toltrazuril and Its Two Metabolites in Poultry Tissues and Eggs by Gel Permeation Chromatography-Liquid Chromatography-Tandem Mass Spectrometry. Journal of Chromatography B, 879(20), 1757-1763. [Link]

• Huvepharma. (n.d.). Anticoccidials Clinacox® (diclazuril) EU Registrations. [Link]

• May, S. W., et al. (2001). New Therapeutic Approaches for Equine Protozoal Myeloencephalitis: Synthesis and Pharmacokinetics of Diclazuril Sodium Salt in the Horse. Proceedings of the Annual Convention of the AAEP, 47, 282-286. [Link]

• European Medicines Agency. (2013). European public MRL assessment report (EPMAR) - Diclazuril (extension to poultry). [Link]

• Zhang, Y., et al. (2015). [Determination of six anticoccidials in chicken using QuEChERS combined with ultra high liquid chromatography-high resolution mass spectrometry]. Se Pu, 33(11), 1185-1190. [Link]

• Mortier, L., et al. (2005). Detection of residues of the anticoccidial diclazuril in poultry tissues by LC-MS/MS after withdrawal of medicated feed. XVIIth European Symposium on the Quality of Poultry Meat. [Link]

• Mortier, L., Daeseleire, E., & Van Peteghem, C. (2005). Detection of Residues of the Coccidiostat Diclazuril in Poultry Tissues by Liquid Chromatography-Tandem Mass Spectrometry after Withdrawal of Medicated Feed. Journal of Agricultural and Food Chemistry, 53(6), 1963-1968. [Link]

• Mortier, L., Daeseleire, E., & Van Peteghem, C. (2005). Detection of residues of the coccidiostat diclazuril in poultry tissues by liquid chromatography-tandem mass spectrometry after withdrawal of medicated feed. Journal of Agricultural and Food Chemistry, 53(6), 1963-8. [Link]

• Dirikolu, L., et al. (1999). Diclazuril in the horse: its identification and detection and preliminary pharmacokinetics. Journal of Veterinary Pharmacology and Therapeutics, 22(6), 374-379. [Link]

• Mortier, L., Daeseleire, E., & Van Peteghem, C. (2005). Determination of the coccidiostat diclazuril in poultry feed and meat by liquid chromatography–tandem mass spectrometry. ResearchGate. [Link]

• Han, L., et al. (2023). Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. Molecules, 28(6), 2596. [Link]

• American Association of Bovine Practitioners, et al. (2022). Joint informational document on the use of ponazuril, diclazuril, and toltrazuril in swine and cattle in the United States. [Link]

• Lin, D. L., & Wang, S. M. (2004). Chemical derivatization for the analysis of drugs by GC-MS - A concept. Journal of Food and Drug Analysis, 12(4), 275-291. [Link]

• Croubels, S., De Backer, P., & Van Peteghem, C. (2002). Quantitative analysis of diclazuril in animal plasma by liquid chromatography/electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 16(13), 1234-41.

• Dirikolu, L., et al. (2016). New therapeutic approaches for equine protozoal myeloencephalitis: Pharmacokinetics of diclazuril sodium salts in horses. ResearchGate. [Link]

• Hűbschmann, H. J. (2015). Derivatization Methods in GC and GC/MS. Handbook of GC-MS. [Link]

• Häkkinen, V. M., & Söderström, M. T. (2013). Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples. Analytical Methods, 5(13), 3325-3331. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. biovet.com [biovet.com]
• 3. 21 CFR § 556.185 - Diclazuril. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 4. Federal Register :: New Animal Drugs for Use in Animal Feeds; Diclazuril [federalregister.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Detection of residues of the coccidiostat diclazuril in poultry tissues by liquid chromatography-tandem mass spectrometry after withdrawal of medicated feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. fao.org [fao.org]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Quantitative analysis of diclazuril in animal plasma by liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Determination of diclazuril in animal feed by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. thomastobin.com [thomastobin.com]
• 18. thomastobin.com [thomastobin.com]
• 19. Response Surface Optimization of Dispersive Solid-Phase Extraction Combined with HPLC for the Rapid Analysis of Multiple Coccidiostats in Feed [mdpi.com]
• 20. [Determination of six anticoccidials in chicken using QuEChERS combined with ultra high liquid chromatography-high resolution mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Multiple response optimization of a QuEChERS extraction and HPLC analysis of diclazuril, nicarbazin and lasalocid in chicken liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. jfda-online.com [jfda-online.com]
• 23. Determination of diclazuril, toltrazuril and its two metabolites in poultry tissues and eggs by gel permeation chromatography-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. "Chemical derivatization for the analysis of drugs by GC-MS - A concept" by D.-L. Lin, S.-M. Wang et al. [jfda-online.com]
• 25. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Diclazuril-Methyl as an Internal Standard for the Chromatographic Quantification of Coccidiostats

Mechanistic Rationale for Diclazuril-Methyl

Diclazuril is a highly potent, synthetic triazine anticoccidial widely administered in poultry and livestock to prevent coccidiosis. Regulatory frameworks strictly monitor its residues in animal feed, edible tissues (muscle, eggs), and environmental run-off to prevent cross-contamination and ensure food safety[1].

Quantifying diclazuril at trace levels presents significant analytical challenges. The complex matrices involved—such as lipid-rich eggs, protein-dense muscle, and multi-component feed—induce severe matrix effects during liquid chromatography-tandem mass spectrometry (LC-MS/MS)[2]. Furthermore, multi-step extraction procedures often lead to variable analyte recovery[3].

To establish a self-validating analytical system, an internal standard (IS) must be introduced prior to sample preparation. While stable isotopically labeled standards (SIL-IS) are the theoretical gold standard, they are often cost-prohibitive or commercially unavailable for routine veterinary drug screening[4]. Diclazuril-methyl (CAS 103337-71-9) serves as the optimal structural analog for this purpose[5]. By possessing an identical triazine core with a simple methyl substitution, it mimics the lipophilicity, pKa, and extraction partitioning of diclazuril. In the MS source, diclazuril-methyl co-elutes closely with the target analyte, experiencing an almost identical matrix environment, thereby perfectly normalizing ion suppression or enhancement[2].

Quantitative Performance Across Modalities

Diclazuril-methyl is highly versatile and has been validated as an IS across multiple official European Union methods and advanced multi-residue research protocols[3][6]. Table 1 summarizes its performance, quantitative limits, and mechanistic role across different chromatographic platforms.

Table 1: Chromatographic Modalities and Performance Metrics for Diclazuril Quantification

Analytical Technique	Target Matrix	Extraction & Cleanup	Causality of IS Utilization	Typical LOQ / Recovery
HPLC-UV	Animal Feed, Premixtures	Acidified MeOH + C18 SPE	Corrects for physical losses during multi-step solid-phase extraction and solvent evaporation.	0.5 mg/kg (85% Recovery)[6][7]
LC-MS/MS	Muscle, Eggs, Pond Water	ACN/MeOH + HLB / QuEChERS	Normalizes ESI(-) ion suppression from co-eluting lipids/proteins; ensures ionization parity.	< 1 µg/kg (Tissue) / < 2.5 ng/L (Water)[1][2]
GC-MS	Avian Feed	LLE + Diazomethane Derivatization	Accounts for variable derivatization efficiency and injection port discrimination.	0.02 mg/kg[4]

Experimental Protocol: LC-MS/MS Determination in Complex Matrices

This protocol details a robust, self-validating workflow for extracting and quantifying diclazuril from biological matrices using diclazuril-methyl as the IS.

Phase 1: Reagent Preparation & Matrix Spiking

• Prepare a stock solution of diclazuril-methyl (IS) at 500 µg/mL in N,N-dimethylformamide (DMF)[3]. Dilute to a working concentration of 5 µg/mL in acetonitrile (ACN).

• Weigh 5.0 g of homogenized sample (e.g., feed or tissue) into a 50 mL polypropylene centrifuge tube.

• Spike the sample with 50 µL of the 5 µg/mL diclazuril-methyl working solution. Causality: Introducing the IS directly into the raw matrix before any solvent interacts with the sample ensures that the IS undergoes the exact same physical and chemical stresses (protein binding, partitioning, degradation) as the endogenous diclazuril. This transforms the assay into a self-correcting system.

Phase 2: Solvent Extraction

• Add 10 mL of acidified methanol (containing 0.5% hydrochloric acid) to the spiked sample[6].

• Vortex vigorously for 2 minutes, followed by mechanical shaking for 15 minutes to disrupt the matrix architecture and release bound analytes.

• Centrifuge at 4000 × g for 10 minutes at 4°C to pellet cellular debris and proteins. Collect the supernatant.

Phase 3: Solid-Phase Extraction (SPE) Cleanup

• Condition a C18 or Oasis PRiME HLB SPE cartridge (3 mL, 60 mg) with 3 mL of methanol followed by 3 mL of HPLC-grade water[1].

• Load 5 mL of the extracted supernatant onto the cartridge at a controlled flow rate of 1 mL/min.

• Wash the cartridge with 3 mL of 5% methanol in water to elute polar interferences (e.g., salts, small carbohydrates).

• Elute the target analytes with 3 mL of 100% methanol into a clean glass tube. Causality: The SPE step selectively retains the lipophilic triazine core of both diclazuril and diclazuril-methyl while discarding matrix suppressors. Any absolute loss of diclazuril during incomplete elution is proportionally mirrored by the IS, keeping the Analyte/IS ratio constant.

Phase 4: Concentration & Reconstitution

• Evaporate the methanolic eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1.0 mL of mobile phase (e.g., 60:40 Water:ACN with 0.1% formic acid). Vortex and filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Phase 5: LC-MS/MS Acquisition

• Inject 5 µL onto a C18 analytical column (e.g., 100 × 2.1 mm, 1.7 µm) maintained at 40°C.

• Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode, utilizing Multiple Reaction Monitoring (MRM).

• Monitor the specific transitions. Diclazuril-methyl typically yields a precursor ion around m/z 420.9, monitored against its stable product ions (e.g., m/z 348.0)[2]. Causality: The ESI- mode is highly susceptible to ion suppression from co-eluting lipids. Because diclazuril and diclazuril-methyl elute within seconds of each other, they compete for charge in the exact same droplet micro-environment. The ratio of their MS/MS peak areas mathematically neutralizes the suppression effect, ensuring the absolute trustworthiness of the calculated concentration.

Workflow Visualization

Fig 1. LC-MS/MS workflow utilizing diclazuril-methyl IS to neutralize matrix effects and losses.

References

• Witega Laboratorien Berlin-Adlershof GmbH. Diclazuril-methyl - Traceable Reference Standard for LC-MS/MS and GC-MS Quantification (CAS 103337-71-9). Available at:[Link]

• Journal of AOAC International (OUP). Determination of Diclazuril in Avian Feed and Premixes with Gas Chromatography/Mass Spectrometry. Available at: [Link]

• Journal of AOAC International (OUP). Revision of a European Union Official Method to Enforce Legal Provisions: The Case of Diclazuril. Available at:[Link]

• Legislation.gov.uk. Determination of diclazuril. Available at: [Link]

• MDPI. Development and Validation of a Confirmatory Method for the Determination of 12 Coccidiostat Residues in Eggs and Muscle by Means of Liquid Chromatography Coupled to Hybrid High Resolution Mass Spectrometry. Available at: [Link]

• PubMed (NIH). Determination of diclazuril in animal feed by liquid chromatography. Available at:[Link]

• RSC Publishing. Highly sensitive multi-residue analysis of veterinary drugs including coccidiostats and anthelmintics in pond water using UHPLC-MS/MS. Available at: [Link]

Sources

• 1. Development and Validation of a Confirmatory Method for the Determination of 12 Coccidiostat Residues in Eggs and Muscle by Means of Liquid Chromatography Coupled to Hybrid High Resolution Mass Spectrometry [mdpi.com]
• 2. Highly sensitive multi-residue analysis of veterinary drugs including coccidiostats and anthelmintics in pond water using UHPLC-MS/MS: application to ... - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D0EM00215A [pubs.rsc.org]
• 3. legislation.gov.uk [legislation.gov.uk]
• 4. academic.oup.com [academic.oup.com]
• 5. Diclazuril-methyl - Traceable Reference Standard for LC-MS/MS and GC-MS Quantification (CAS 103337-71-9) [witega.de]
• 6. academic.oup.com [academic.oup.com]
• 7. Determination of diclazuril in animal feed by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

diclazuril-methyl dosing and administration protocols for veterinary research

Application Note: Diclazuril & Diclazuril-Methyl Dosing, Pharmacokinetics, and Analytical Protocols in Veterinary Research

Mechanistic Grounding & Causality

Diclazuril is a benzeneacetonitrile derivative and a highly efficacious triazine-based antiprotozoal agent. In advanced pharmacokinetic and metabolic studies, its methylated derivative,1[1] for LC-MS/MS quantification to validate recovery rates and ensure regulatory compliance.

Mechanistically, diclazuril exerts its anticoccidial activity by2[2]. The causality behind this developmental arrest is traced to its ability to3[3]. By downregulating PP5, the parasite cannot progress through its replication phases, which ultimately halts the environmental shedding of oocysts.

Mechanistic pathway of diclazuril inhibiting Eimeria lifecycle via PP5 suppression.

Pharmacokinetic Profiling & Stereoselectivity

A critical, often overlooked variable in diclazuril research is its stereoselective pharmacokinetics. While administered as a racemic mixture, the enantiomers behave differently in vivo. In avian models,4[4]. Furthermore, residue accumulation is highly tissue-specific: 4[4].

Quantitative Pharmacokinetic Data

To establish accurate dosing regimens, researchers must account for species-specific metabolic clearance rates. The table below synthesizes the baseline pharmacokinetic parameters across key veterinary models.

Species	Dose & Route	Cmax​	Tmax​	t1/2​	AUC0−last​
Japanese Quail	3[3]	5.35 µg/mL	8.0 h	30.74 h	155.67 µg·h/mL
Domestic Pigeon	3[3]	9.14 µg/mL	8.0 h	26.48 h	343.57 µg·h/mL
Adult Horse	5[5]	264 ng/mL	~10.0 h	3.6 days	Steady-state
Broiler Chicken	6[6]	Tissue-bound	N/A	~50.0 h	Tissue-bound

Standardized Experimental Protocols

To ensure high scientific integrity, the following protocols are designed as self-validating systems, incorporating specific verification sampling steps to confirm systemic exposure prior to efficacy readouts.

Protocol A: In Vivo Oral Gavage & PK Sampling in Avian Models

Causality/Rationale: Standard feed-admixed dosing (1 mg/kg) introduces high variability due to dominant/submissive feeding behaviors. Oral gavage ensures 100% dose delivery, allowing for precise non-compartmental PK modeling.

• Formulation Preparation: Prepare a 0.5% racemic diclazuril suspension. Calculate the volumetric dose to achieve exactly 6[6].

• Administration: 6[6].

• Serial Verification Sampling: 3[3]. Centrifuge immediately at 3000 × g for 10 min at 4°C to separate plasma.

• Tissue Harvesting (Residue Analysis): Euthanize subsets of birds at 24, 72, and 120 hours. 6[6], snap-freezing them in liquid nitrogen to halt enzymatic degradation.

Protocol B: Prophylactic EPM Dosing and CSF Sampling in Equine Models

Causality/Rationale: Equine Protozoal Myeloencephalitis (EPM) requires the drug to cross the blood-brain barrier. This protocol validates that steady-state plasma concentrations correlate with inhibitory cerebrospinal fluid (CSF) levels.

• Dosing Strategy: 7[7].

• Steady-State Achievement: 5[5].

• Verification Sampling: Draw blood via jugular venipuncture immediately before (trough) and 10 hours post-administration (peak) to confirm systemic absorption[5].

• CSF Collection: Following the final dose, perform a lumbosacral puncture under heavy sedation to collect CSF. 7[7], confirming therapeutic penetration.

Protocol C: Analytical Quantification (LC-MS/MS) Workflow

Causality/Rationale: Diclazuril concentrations in CSF and tissue residues often fall below the limit of quantification (LOQ) for standard HPLC-UV. LC-MS/MS provides the necessary sensitivity (LOD ~0.4 ng/mL)[8].

• Standard Preparation: Spike blank matrix samples with the Diclazuril-methyl (CAS 103337-71-9) reference standard to generate a matrix-matched calibration curve (0.1 - 500 ng/mL)[1].

• Extraction: Perform liquid-liquid extraction on 0.5 mL of plasma/CSF using 2.0 mL of ethyl acetate. Vortex for 5 minutes, centrifuge at 4000 × g, and evaporate the organic supernatant under a gentle nitrogen stream at 40°C.

• Reconstitution & Injection: Reconstitute the dried residue in 100 µL of mobile phase (acetonitrile:water, 60:40 v/v) and inject into the LC-MS/MS system.

End-to-end experimental workflow from in vivo dosing to LC-MS/MS PK modeling.

References

• Pharmacokinetics, Activity, and Residue Elimination of R- and S-Diclazuril in Broiler Chickens. ACS Publications / PubMed.4

• Pharmacokinetic Characteristics of Diclazuril in Japanese Quails and Domestic Pigeons. Journal of World's Poultry Research (JWPR).3

• Effects of prebiotic (lactoferrin) and diclazuril on broiler chickens experimentally infected with Eimeria tenella. Frontiers in Veterinary Science.2

• Current therapeutic approaches to equine protozoal myeloencephalitis. AVMA Journals.9

• Diclazuril-methyl - Traceable Reference Standard for LC-MS/MS and GC-MS Quantification (CAS 103337-71-9). Witega Laboratorien.1

• Residues of Anticoccidial Drug (Diclazuril) in Different Broiler Tissues by High Performance Liquid Chromatography. ResearchersLinks.6

• Pharmacokinetics of a FDA-labeled dose of diclazuril administered orally once weekly to adult horses. Mad Barn Research Bank.5

• Pharmacokinetics of a low dose and FDA-labeled dose of diclazuril administered orally as a pelleted topdressing in adult horses. PubMed.7

Sources

• 1. Diclazuril-methyl - Traceable Reference Standard for LC-MS/MS and GC-MS Quantification (CAS 103337-71-9) [witega.de]
• 2. Frontiers | Effects of prebiotic (lactoferrin) and diclazuril on broiler chickens experimentally infected with Eimeria tenella [frontiersin.org]
• 3. jwpr.science-line.com [jwpr.science-line.com]
• 4. Pharmacokinetics, Activity, and Residue Elimination of R- and S-Diclazuril in Broiler Chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. madbarn.com [madbarn.com]
• 6. researcherslinks.com [researcherslinks.com]
• 7. Pharmacokinetics of a low dose and FDA-labeled dose of diclazuril administered orally as a pelleted topdressing in adult horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. avmajournals.avma.org [avmajournals.avma.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing of Diclazuril-Methyl in HPLC Analysis

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This document provides an in-depth, structured approach to diagnosing and resolving the common issue of peak tailing during the High-Performance Liquid Chromatography (HPLC) analysis of diclazuril-methyl. Our methodology is grounded in first principles of chromatography to empower you not just to fix the problem, but to understand its root cause.

Part 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses the fundamental concepts behind peak tailing and its specific relevance to diclazuril-methyl.

Q1: What is peak tailing in HPLC and why is it a critical issue?

A1: In an ideal chromatographic separation, the analyte peak should be symmetrical, resembling a perfect Gaussian curve. Peak tailing is an asymmetry where the back half of the peak is broader than the front half.[1][2] This is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As), where a value of 1.0 indicates perfect symmetry. While values up to 1.5 may be acceptable in some assays, a Tf greater than 2.0 is generally considered poor and points to underlying issues.[3]

Peak tailing is not merely a cosmetic problem; it directly impacts data quality by:

• Reducing Resolution: Tailing peaks can merge with adjacent peaks, making accurate integration and quantification of co-eluting compounds difficult or impossible.[4]

• Compromising Quantification: Asymmetric peaks are challenging for data systems to integrate consistently, leading to poor precision and inaccurate quantitative results.[1]

• Lowering Sensitivity: As the peak broadens, its height decreases, which can negatively affect the signal-to-noise ratio and raise the limit of detection.

Q2: I'm analyzing diclazuril-methyl and consistently see peak tailing. Is there something specific about this compound?

A2: Yes, the chemical nature of diclazuril-methyl makes it highly susceptible to peak tailing in standard reversed-phase HPLC. Diclazuril is a triazine-based compound with basic functional groups.[5][6] Its predicted pKa is approximately 5.89.[6][7]

The primary cause of peak tailing for basic compounds like diclazuril-methyl is a secondary retention mechanism involving interaction with the stationary phase.[3][8] Standard silica-based C18 columns have residual, unreacted silanol groups (Si-OH) on their surface. These silanols are acidic and can become deprotonated (negatively charged, Si-O⁻) at mobile phase pH levels above approximately 3.0.[1][3]

If the mobile phase pH is below the pKa of diclazuril-methyl, the molecule will be protonated (positively charged). This leads to a strong ionic interaction between the positively charged analyte and the negatively charged silanol groups.[4][9] This interaction is stronger and has different kinetics than the desired hydrophobic retention, causing a portion of the analyte molecules to be retained longer, resulting in a tailed peak.

Below is a diagram illustrating this problematic secondary interaction.

Caption: Unwanted interaction causing peak tailing.

Part 2: A Systematic Troubleshooting Guide

Follow this logical workflow to diagnose and resolve peak tailing. The most common and impactful solutions are presented first.

Section A: Mobile Phase Optimization (The First Line of Attack)

Optimizing the mobile phase is the most powerful and immediate way to improve the peak shape of ionizable compounds.[10]

Q3: My diclazuril-methyl peak is tailing. Should I adjust the mobile phase pH first?

A3: Absolutely. Adjusting the mobile phase pH is the most effective strategy to mitigate secondary silanol interactions.[8][11] You have two primary options:

• Low pH (Recommended): Lower the mobile phase pH to ≤ 3.0. At this pH, the vast majority of surface silanol groups will be protonated (Si-OH) and thus neutral, effectively "switching off" the ionic interaction mechanism.[3][12] This is the most common and robust approach.

• High pH: Alternatively, using a high pH mobile phase (e.g., pH 10-11) will deprotonate the basic diclazuril-methyl, making it neutral. This also eliminates the ionic interaction. However, this requires a specialized pH-stable column (e.g., hybrid or polymer-based) to prevent dissolution of the silica backbone.[1][13]

Protocol: Preparing a Low-pH Mobile Phase

This protocol details the preparation of a mobile phase designed to suppress silanol interactions.

Objective: To prepare an aqueous mobile phase of acetonitrile and water with 0.1% formic acid to achieve a pH of approximately 2.7.

Materials:

• HPLC-grade acetonitrile

• HPLC-grade water (e.g., Milli-Q)

• High-purity formic acid (~99%)

• Graduated cylinders

• Sterile, filtered mobile phase bottles

Procedure:

• Prepare Aqueous Component: For 1 liter of the aqueous portion, measure 999 mL of HPLC-grade water into a clean mobile phase bottle.

• Add Acid: Carefully add 1 mL of formic acid to the water.

• Mix and Degas: Cap the bottle and mix thoroughly. Degas the solution using sonication for 15-20 minutes or by vacuum filtration.

• Combine with Organic: Prepare your final mobile phase by mixing the acidified water with acetonitrile at the desired ratio (e.g., 40:60 v/v aqueous:acetonitrile). Ensure the final mixture is well-agitated.

• System Equilibration: Before analysis, flush the pump and column with at least 10-15 column volumes of the new mobile phase until the baseline is stable.

Q4: Is adding a buffer or other additive necessary?

A4: Using a buffer is highly recommended for method robustness, as it resists small changes in pH that can cause retention time drift.[1][11]

• At Low pH: A simple acid additive like 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) is often sufficient. If more buffering capacity is needed, a 10-25 mM phosphate buffer adjusted to pH 2.5-3.0 is excellent for UV-only applications.[4][12] For LC-MS, volatile buffers like ammonium formate are preferred to avoid ion suppression.[12]

• Competing Base (Older Technique): Historically, a small amount of a basic additive like triethylamine (TEA) was used.[8][12] TEA acts as a "sacrificial base," preferentially interacting with the active silanol sites and shielding the analyte from them. However, with modern high-purity (Type B) silica columns, this is often unnecessary and can complicate method development.[8]

Parameter	Recommended Change	Scientific Rationale	Expected Outcome
Mobile Phase pH	Lower to pH 2.5 - 3.0 using 0.1% Formic Acid.	Protonates surface silanols (Si-OH), neutralizing their negative charge and eliminating the secondary ionic retention mechanism.[3][4][12]	Significant reduction in peak tailing; peak becomes more symmetrical. Retention time may decrease.
Buffer Strength	Increase buffer concentration (e.g., 10 mM to 25 mM).	The higher ionic strength of the mobile phase helps to mask the charged silanol sites on the stationary phase.[4]	Improved peak shape and better method robustness against minor pH fluctuations.
Organic Modifier	Switch from Acetonitrile to Methanol (or vice-versa).	Modifiers have different solvent properties that can influence analyte-stationary phase interactions.	May improve peak shape, but the effect is generally less pronounced than pH adjustment.[1]

Table 1: Summary of Mobile Phase Modifications for Peak Shape Improvement.

Section B: Column Selection and Health

If mobile phase optimization does not fully resolve the issue, your column may be the culprit.

Q5: I've adjusted the pH, but still see some tailing. Could it be my column?

A5: Yes. Not all C18 columns are created equal. The quality of the underlying silica and the thoroughness of the bonding and end-capping processes are critical for analyzing basic compounds.[4][8]

• Silica Purity (Type A vs. Type B): Older "Type A" columns use silica with higher trace metal content. These metals can increase the acidity of nearby silanols, worsening tailing.[4][8] Modern "Type B" columns use high-purity silica with minimal metal content and are specifically designed for better performance with basic analytes.[8]

• End-Capping: After the C18 chains are bonded to the silica, a secondary reaction called "end-capping" is performed to react with as many of the remaining free silanols as possible. A column that is "fully end-capped" will have significantly fewer active sites and produce much better peak shapes for compounds like diclazuril-methyl.[1][3]

• Alternative Chemistries: If tailing persists, consider a column with a different stationary phase designed to shield silanols, such as a polar-embedded phase.[1] For triazine compounds specifically, columns like the Waters HSS T3 have demonstrated good retention and peak shape.[14]

Column Chemistry	Key Feature	Advantage for Diclazuril-Methyl Analysis
High-Purity, End-Capped C18	Low silanol activity due to pure silica and thorough silanol deactivation.	The standard choice. Drastically reduces the primary cause of peak tailing for basic compounds.[4][8]
Polar-Embedded Phase	A polar functional group (e.g., amide, carbamate) is embedded in the alkyl chain.	The polar group provides shielding of residual silanols, further improving peak shape for bases. Also allows for use in highly aqueous mobile phases.[1]
Hybrid Particle (e.g., BEH)	Silica-organic hybrid particles offer enhanced chemical stability across a wider pH range (1-12).	Allows the use of high-pH mobile phases to neutralize the basic analyte, providing an alternative strategy to eliminate tailing.[8][13]
Superficially Porous (Core-Shell)	Solid core with a porous outer layer.	Provides very high efficiency separations, which can help resolve the main peak from any co-eluting impurities that might be contributing to the tail.[15]

Table 2: Recommended HPLC Column Chemistries for Basic Analytes.

Q6: How can I confirm my column is damaged or has lost performance?

A6: A sudden degradation in peak shape for all compounds, not just diclazuril-methyl, often points to a physical problem with the column, such as a void at the inlet or a blocked frit.[3][12]

Protocol: Quick Column Health Check

• Benchmark: Always run a test standard on a new column to benchmark its performance (efficiency, peak asymmetry, retention factor).

• Reverse and Flush: If the manufacturer allows, disconnect the column from the detector, reverse the flow direction, and flush with a strong solvent (e.g., 100% acetonitrile) to a waste container. This can sometimes dislodge particulates from the inlet frit.

• Re-test: Reinstall the column in the correct direction and re-run your test standard. If performance is not restored, the column packing bed may be irreversibly damaged, and the column should be replaced.

Section C: HPLC System and Physical Effects

If the issue persists or affects all peaks, investigate the HPLC system itself.

Q7: What if all my peaks are tailing, not just diclazuril-methyl?

A7: When all peaks in a chromatogram exhibit tailing, the problem is likely systemic rather than chemical. The most common cause is extra-column volume , also known as "dead volume."[1][12] This refers to any space in the flow path outside of the column where the sample band can spread out, such as oversized tubing, poorly made connections, or a large detector flow cell.[2][9]

Troubleshooting Steps for Extra-Column Volume:

• Tubing: Use tubing with the smallest possible internal diameter (e.g., 0.005" or ~0.12 mm) and shortest possible length for all connections between the injector and detector.[1]

• Fittings: Ensure you are using the correct ferrules and that they are seated properly in the port. An improper connection can create a small void, which acts as a mixing chamber and causes band broadening.[9]

• Guard Column: If you are using a guard column, ensure it is packed efficiently and installed correctly. A poorly packed guard column can ruin a good separation.

Systematic Troubleshooting Workflow

The following diagram provides a top-down logical flow for troubleshooting peak tailing.

Caption: Logical workflow for diagnosing peak tailing.

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?[Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?[Link]

• LCGC Blog. (2019). HPLC Diagnostic Skills II – Tailing Peaks. [Link]

• Labcompare. (2021). LABTips: How to Prevent Tailing Peaks in HPLC. [Link]

• Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column?[Link]

• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?[Link]

• Macedonian Pharmaceutical Bulletin. (2022). Impact of mobile phase composition on reverse-phase separation of polar basic compounds. [Link]

• Elabsci Pharma. (n.d.). Diclazuril. [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Basic Analytes and High pH. [Link]

• Industry News. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• ResearchGate. (n.d.). Physico-chemical properties of diclazuril. [Link]

• Element Lab Solutions. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. [Link]

• ACS Publications. (2015). Determination of Triazine Herbicides in Drinking Water by Dispersive Micro Solid Phase Extraction with Ultrahigh-Performance Liquid Chromatography–High-Resolution Mass Spectrometric Detection. [Link]

• AOAC INTERNATIONAL. (n.d.). Revision of a European Union Official Method to Enforce Legal Provisions: The Case of Diclazuril. [Link]

• ResearchGate. (n.d.). Evaluation on the analytical method - Diclazuril. [Link]

• PubMed. (1992). Determination of diclazuril in animal feed by liquid chromatography. [Link]

• Journal of Chromatographic Science. (n.d.). Determination of Triazines in Water Samples by High-Performance Liquid Chromatography with Diode-Array Detection. [Link]

• LCGC International. (n.d.). UHPLC Separation of Triazine Herbicides at Elevated Temperature. [Link]

• AOAC INTERNATIONAL. (2020). Determination of Diclazuril in Avian Feed and Premixes with Gas Chromatography/Mass Spectrometry. [Link]

• PubChem. (n.d.). Diclazuril. [Link]

• ACD/Labs. (2022). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. [Link]

• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions. [Link]

Sources

• 1. chromtech.com [chromtech.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Diclazuril [elabscipharma.com]
• 6. Diclazuril CAS#: 101831-37-2 [m.chemicalbook.com]
• 7. Diclazuril | 101831-37-2 [chemicalbook.com]
• 8. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 9. support.waters.com [support.waters.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 12. labcompare.com [labcompare.com]
• 13. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. documents.thermofisher.com [documents.thermofisher.com]

optimizing mobile phase composition for diclazuril-methyl LC-MS detection

Welcome to the Technical Support Center for the chromatographic analysis of diclazuril-methyl (CAS 103337-71-9). As a halogenated triazine derivative, diclazuril-methyl is a critical analytical standard, frequently utilized as an internal standard for the quantification of diclazuril and other coccidiostats in food safety and veterinary residue testing[1].

Due to its specific physicochemical properties, optimizing the liquid chromatography-tandem mass spectrometry (LC-MS/MS) mobile phase is essential. This guide provides field-proven troubleshooting strategies to help you achieve high sensitivity, sharp peak shapes, and minimal matrix effects.

System Visualization: Mobile Phase Optimization Workflow

Sequential workflow for optimizing LC-MS/MS mobile phase conditions for diclazuril-methyl.

Frequently Asked Questions (Troubleshooting & Causality)

Q1: Why am I experiencing poor ionization efficiency for diclazuril-methyl in negative ESI mode when using acidic mobile phases? A: Diclazuril-methyl, like its parent compound diclazuril, is predominantly detected in negative electrospray ionization (ESI-) mode, where it forms an abundant deprotonated precursor ion [M-H]-[2]. Adding 0.1% formic acid to the mobile phase is standard practice to suppress silanol interactions on C18 columns, thereby improving peak shape. However, this low pH suppresses the deprotonation necessary for ESI- efficiency, causing a drop in signal. Solution: To resolve this paradox, utilize a post-column addition of a weak base. Introducing 0.08% ammonium hydroxide at the exit of the column (prior to the mass spectrometer) raises the pH at the source, dramatically enhancing the ionization response while preserving the sharp peak shapes generated by the acidic gradient[3].

Q2: Should I use Methanol or Acetonitrile as the organic modifier (Mobile Phase B)? A: The choice depends on your assay's scope. If you are developing a multi-class veterinary drug screen, methanol is often preferred because it provides higher intensities for higher polarity analytes[2]. However, for targeted analysis of lipophilic coccidiostats like diclazuril-methyl, acetonitrile is superior. Acetonitrile (an aprotic solvent) provides better elution strength and narrower peak widths for halogenated compounds. Gradient elution with 0.1% formic acid and acetonitrile yields the best overall performance in terms of retention behavior and peak symmetry[3].

Q3: How do I mitigate matrix suppression when analyzing diclazuril-methyl in complex matrices like poultry tissue or eggs? A: Matrix effects in LC-MS/MS occur when co-eluting endogenous compounds (like lipids or proteins) compete with the analyte for ionization energy. Diclazuril-methyl is highly susceptible to this in lipid-rich matrices. Solution: First, optimize your gradient to ensure the analyte elutes away from the solvent front and major lipid elution zones. Second, implement a robust sample clean-up. Gel Permeation Chromatography (GPC) is highly effective for removing high-molecular-weight lipids prior to LC-MS/MS[4]. Alternatively, solid-phase extraction (SPE) using Oasis PRiME HLB cartridges can selectively remove phospholipids and proteins without requiring extensive conditioning steps[5].

Data Presentation: Mobile Phase Composition Effects

To guide your method development, the following table synthesizes the empirical outcomes of various mobile phase combinations on diclazuril-methyl detection.

Table 1: Impact of Mobile Phase Additives on Diclazuril-Methyl LC-MS/MS Performance

Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Peak Shape	ESI(-) Ionization Efficiency	Recommendation Context
Water (No additives)	Acetonitrile	Broad / Tailing	Moderate	Not recommended (poor chromatography).
5 mM Ammonium Formate + 0.1% Formic Acid	Methanol	Acceptable	High	Best for multi-class drug screening[2].
0.1% Formic Acid	Acetonitrile	Sharp	Low (Suppressed)	Requires post-column pH adjustment.
0.1% Formic Acid	Acetonitrile (with post-column 0.08% NH4OH)	Sharp	Very High	Optimal for targeted diclazuril-methyl quantitation[3].

Experimental Protocols: Step-by-Step Mobile Phase Optimization

The following protocol outlines a self-validating system to empirically determine the best mobile phase for your specific LC-MS/MS architecture.

Phase 1: Baseline Signal Acquisition & MS Tuning

• Prepare a 100 ng/mL working solution of diclazuril-methyl in N,N-dimethylformamide (DMFA) diluted with acetonitrile[1].

• Bypass the analytical column and infuse the standard directly into the MS source at 10 µL/min using a syringe pump.

• Optimize the Declustering Potential (DP) and Collision Energy (CE) for the [M-H]- precursor ion and its most abundant product ions. Validation: You should observe a stable total ion chromatogram (TIC) with <5% relative standard deviation (RSD) over 2 minutes of infusion.

Phase 2: Chromatographic Tuning

• Install a reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Set the column oven to 40 °C to reduce system backpressure and improve mass transfer.

• Program a linear gradient starting at 5% Mobile Phase B, ramping to 95% B over 10 minutes at a flow rate of 0.3 mL/min.

• Perform triplicate injections using three different Mobile Phase A compositions: Pure water, 0.1% Formic Acid, and 5 mM Ammonium Formate.

• Validation: Calculate the asymmetry factor ( As​ ) for the diclazuril-methyl peak. Select the aqueous phase that yields an As​ value strictly between 0.9 and 1.2.

Phase 3: Post-Column Modification (If required)

• If 0.1% Formic Acid yields the best peak shape but poor MS sensitivity, install a zero-dead-volume T-piece between the column outlet and the ESI probe.

• Connect a secondary isocratic pump delivering 0.08% Ammonium Hydroxide in water at 5-10 µL/min.

• Validation: Monitor the signal-to-noise (S/N) ratio of the diclazuril-methyl peak. You should observe a 3x to 5x increase in peak area due to enhanced deprotonation in the source[3]. If the signal drops, verify that the post-column flow rate is not excessively diluting the analyte.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. jfda-online.com [jfda-online.com]
• 3. Liquid Chromatography Tandem Mass Spectrometry Analysis of Synthetic Coccidiostats in Eggs [mdpi.com]
• 4. Determination of diclazuril, toltrazuril and its two metabolites in poultry tissues and eggs by gel permeation chromatography-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Diclazuril-Methyl Extraction from Medicated Feed

Welcome to the technical support center for the analysis of diclazuril-methyl in medicated feed samples. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for common challenges encountered during the extraction and quantification of this widely used coccidiostat. The following question-and-answer format addresses specific issues to enhance the accuracy, precision, and efficiency of your analytical workflow.

Frequently Asked Questions (FAQs) & Troubleshooting

Low or Inconsistent Recovery of Diclazuril-Methyl

Question: We are experiencing low and variable recovery of diclazuril-methyl from our poultry feed samples. What are the likely causes and how can we improve our extraction efficiency?

Answer: Low and inconsistent recovery is a frequent challenge stemming from the complex nature of the feed matrix and the physicochemical properties of diclazuril. Here’s a systematic approach to troubleshoot this issue:

• Inadequate Sample Homogenization: Medicated feed is often a heterogeneous mixture. Diclazuril, added at low concentrations (typically 1 mg/kg), may not be uniformly distributed.[1][2]

  • Solution: Ensure your sample is finely ground to a consistent particle size, preferably less than 1 mm.[3] Thoroughly mix the ground sample before taking an analytical portion. For validation studies, it's crucial to assess the homogeneity of your test materials.[1]

• Suboptimal Solvent Selection and Extraction Conditions: Diclazuril has low aqueous solubility but is more soluble in certain organic solvents.[4][5] The choice of extraction solvent and the conditions of extraction are critical.

  • Expert Insight: Acidified methanol is a widely adopted and effective solvent for extracting diclazuril from feed matrices.[1][6][7] The addition of an acid, such as hydrochloric acid, facilitates the release of the analyte from the feed components.

  • Recommended Protocol: A common and effective extraction solution is prepared by adding 5.0 mL of hydrochloric acid to 1000 mL of methanol.[1]

  • Mechanical Agitation: Simple vortexing may be insufficient. Employing a mechanical shaker for an extended period (e.g., overnight) or using high-speed homogenization can significantly improve extraction efficiency.[3][8]

• Matrix Effects: The complex feed matrix, consisting of fats, proteins, carbohydrates, and various additives, can interfere with the extraction process and subsequent analysis.

  • Solution: A robust sample cleanup step is essential to remove interfering compounds. Solid-Phase Extraction (SPE) is a highly effective technique for this purpose.[1][6]

Challenges with Solid-Phase Extraction (SPE) Cleanup

Question: Our SPE cleanup step is not performing as expected. We are either losing the analyte during the washing step or failing to elute it completely. How can we optimize our SPE protocol?

Answer: Optimizing your SPE method requires a careful balance of retaining the analyte of interest while effectively removing matrix interferences. Here are key parameters to consider:

• Sorbent Selection and Mass: C18 is the most commonly used sorbent for diclazuril cleanup due to its nonpolar nature, which effectively retains the analyte.[1][6]

  • Critical Insight: It has been demonstrated that an insufficient sorbent mass can lead to very low recovery rates.[1] Ensure you are using a cartridge with an adequate amount of C18 sorbent. A revision of an official EU method highlighted the necessity of increasing the sorbent mass for reliable results.[1]

• Sample Loading and Washing Steps: The goal is to retain diclazuril on the C18 sorbent while washing away more polar interferences.

  • Loading: The crude extract, typically in acidified methanol, should be diluted with water before loading onto the SPE cartridge.[1][8] This increases the polarity of the sample solution, promoting the retention of the nonpolar diclazuril on the C18 phase.

  • Washing: The wash solvent should be strong enough to remove interferences but not so strong that it elutes the diclazuril. A mixture of the extraction solvent and water is typically used.[1] If you are losing the analyte during this step, decrease the proportion of organic solvent in your wash solution.

• Elution Step: The elution solvent must be strong enough to desorb the diclazuril from the C18 sorbent.

  • Elution Solvent: A mixture of the acidified methanol extraction solvent and water, with a higher proportion of the organic solvent than the wash step, is effective for elution.[1][8]

  • Troubleshooting Poor Elution: If elution is incomplete, consider the following:

    • Ensure the sorbent bed does not dry out before the elution step.

    • Apply the elution solvent in smaller aliquots to improve efficiency.

    • Try a stronger elution solvent if necessary.

Visualizing the Extraction and Cleanup Workflow

The following diagram illustrates the key steps and decision points in a typical extraction and cleanup workflow for diclazuril-methyl from medicated feed.

Caption: Workflow for Diclazuril Extraction and Cleanup.

Selecting the Appropriate Analytical Technique

Question: What is the most suitable analytical technique for the quantification of diclazuril-methyl in feed samples?

Answer: The choice of analytical technique depends on the required sensitivity, selectivity, and the available instrumentation.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is a robust and widely used method for determining diclazuril in feed at the mg/kg level.[1][6]

  • Wavelength: Detection is typically performed at 280 nm.[1][6]

  • Column: A reversed-phase C18 column is commonly employed.[7][9]

  • Mobile Phase: A gradient elution using a combination of an aqueous buffer (e.g., ammonium acetate), acetonitrile, and methanol is often used.[1][7]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers higher sensitivity and specificity compared to HPLC-UV, making it ideal for detecting low residue levels.[9][10]

  • Ionization: Electrospray ionization (ESI) in negative mode is typically used for diclazuril.[9][11]

  • Advantages: LC-MS/MS is less susceptible to matrix interference, which can be a significant advantage when analyzing complex feed samples. It is the preferred method for residue analysis in tissues and can also be applied to feed.[9][10]

Understanding Diclazuril-Methyl Solubility

Question: Can you provide more details on the solubility of diclazuril-methyl to help us optimize our solvent choices?

Answer: Diclazuril is characterized by its low aqueous solubility and higher solubility in specific organic solvents.[4] Understanding its solubility profile is key to developing effective extraction and reconstitution protocols.

Table 1: Solubility of Diclazuril in Various Solvents at 298.15 K

Solvent	Mole Fraction Solubility (x 10⁻²)
Dimethylformamide (DMF)	3.389
Acetone	1.859
Acetonitrile	1.351
Ethyl Acetate	0.9245
Methanol	0.3695
Ethanol	0.2930
1-Propanol	0.2213
2-Propanol	0.1629
1-Butanol	0.1099
Toluene	0.06921
(Data sourced from the Journal of Chemical & Engineering Data)[5]

Expert Interpretation:

• Dimethylformamide (DMF) demonstrates the highest solvating power for diclazuril, making it an excellent choice for redissolving the final extract before analysis.[5][6]

• Methanol, while not the strongest solvent, provides a good balance of extraction efficiency for diclazuril from the feed matrix when acidified.[1][6] Its polarity also makes it compatible with the subsequent water dilution step required for SPE.

Detailed Experimental Protocol: Extraction and Cleanup

This protocol is a synthesis of established methods and best practices for the determination of diclazuril in medicated feed.[1][6][8]

1. Sample Preparation and Extraction

• Grind the feed sample to a fine powder (particle size < 1 mm).

• Accurately weigh 20 g of the homogenized sample into a 250 mL flask.

• Add a known amount of an appropriate internal standard.

• Add 200 mL of the extraction solvent (methanol with 0.5% hydrochloric acid).

• Stopper the flask and shake on a mechanical shaker overnight.

• Allow the mixture to settle for 10 minutes or filter the extract.

2. Solid-Phase Extraction (SPE) Cleanup

• Condition a C18 SPE cartridge (ensure sufficient sorbent mass) according to the manufacturer's instructions.

• Transfer a 20 mL aliquot of the supernatant from the extraction step to a suitable container and dilute with 20 mL of water.

• Load the diluted extract onto the conditioned SPE cartridge, applying a gentle vacuum.

• Wash the cartridge with 25 mL of a mixture of the extraction solvent and water (65:35 v/v). Discard the eluate.

• Elute the diclazuril from the cartridge with 25 mL of a mixture of the extraction solvent and water (80:20 v/v). Collect this fraction.

3. Final Sample Preparation for Analysis

• Evaporate the collected eluate to dryness using a rotary evaporator at 60°C.

• Redissolve the residue in a known volume of a suitable solvent (e.g., DMF/water or the initial mobile phase for HPLC).

• The sample is now ready for injection into the HPLC-UV or LC-MS/MS system.

Troubleshooting Guide: At-a-Glance

The following decision tree provides a quick reference for troubleshooting common issues during the analysis.

Caption: Troubleshooting Decision Tree for Low Diclazuril Recovery.

References

• De Kock, J., De Smet, M., & Sneyers, R. (1992). Determination of diclazuril in animal feed by liquid chromatography. Journal of Chromatography A, 606(1), 141-146. [Link]

• Kowalska, A. (2012). Using High Performance Liquid Chromatography (HPLC) for Analyzing Feed Additives. InTech. [Link]

• Vincent, U., de la Calle, B., & von Holst, C. (2014). Revision of a European Union Official Method to Enforce Legal Provisions: The Case of Diclazuril. Journal of AOAC International, 97(1), 15-20. [Link]

• Mortier, L., Daeseleire, E., & Van Peteghem, C. (2005). Detection of residues of the coccidiostat diclazuril in poultry tissues by liquid chromatography-tandem mass spectrometry after withdrawal of medicated feed. Journal of Agricultural and Food Chemistry, 53(4), 905-911. [Link]

• Mortier, L., Daeseleire, E., & Van Peteghem, C. (2005). Detection of Residues of the Coccidiostat Diclazuril in Poultry Tissues by Liquid Chromatography−Tandem Mass Spectrometry after Withdrawal of Medicated Feed. Journal of Agricultural and Food Chemistry, 53(4), 905-911. [Link]

• De Kock, J., De Smet, M., & Sneyers, R. (1992). Determination of diclazuril in animal feed by liquid chromatography. Semantic Scholar. [Link]

• Mortier, L., Daeseleire, E., & Van Peteghem, C. (2005). Determination of the coccidiostat diclazuril in poultry feed and meat by liquid chromatography–tandem mass spectrometry. ResearchGate. [Link]

• Blanchflower, W. J., & Kennedy, D. G. (1993). Determination of Diclazuril in Avian Feed and Premixes with Gas Chromatography/Mass Spectrometry. Journal of AOAC International, 76(3), 495-499. [Link]

• Scientific Committee for Animal Nutrition. (1990). Report of the Scientific Committee for Animal Nutrition on the use of Diclazuril in feedingstuffs for Chickens. Food Safety - European Commission. [Link]

• Commission Regulation (EC) No 152/2009 of 27 January 2009 laying down the methods of sampling and analysis for the official control of feed. Legislation.gov.uk. [Link]

• Wang, Y., et al. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 29(5), 1088. [Link]

• FAO. (1999). Diclazuril. Food and Agriculture Organization of the United Nations. [Link]

• Zhang, Y., et al. (2017). Measurement of the Solubility of Diclazuril and Discussion of the Effect of the Cosolvent. Journal of Chemical & Engineering Data, 62(8), 2384-2392. [Link]

• Bilandžić, N., et al. (2013). Feed additives diclazuril and nicarbazin in egg and liver samples from Croatian farms. Food Additives & Contaminants: Part A, 30(1), 30-36. [Link]

• CN104161723A - Diclazuril solution and preparation method thereof.
• CN106474055B - A new formulation of diclazuril solution and preparation method thereof.

• EMEA. (1996). Diclazuril Summary Report (1). European Medicines Agency. [Link]

• Mortier, L., Daeseleire, E., & Van Peteghem, C. (2005). Detection of Residues of the Coccidiostat Diclazuril in Poultry Tissues by Liquid Chromatography−Tandem Mass Spectrometry after Withdrawal of Medicated Feed. ResearchGate. [Link]

• Zhang, Y., et al. (2019). Measurement of the Solubility of Diclazuril and Discussion of the Effect of the Cosolvent. Journal of Chemical & Engineering Data, 64(8), 3465-3474. [Link]

• Pizzutti, I. R. (2016). Analytical Challenges for Pesticide Residue Analysis in Food: Sample Preparation, Processing, Extraction, and Cleanup. IntechOpen. [Link]

• Sample Cleanup: Method Development for Solid Phase Extraction and Beyond. LabRulez LCMS. [Link]

• Lee, S., et al. (2022). Optimization of a Multi-Residue Analytical Method during Determination of Pesticides in Meat Products by GC-MS/MS. Foods, 11(19), 2928. [Link]

• The Quantitation and Identification of Coccidiostats in Food by LC-MS/MS using the AB SCIEX 4000 Q TRAP. SCIEX. [Link]

• Malachová, A., et al. (2018). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of Agricultural and Food Chemistry, 66(38), 10032-10043. [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. lcms.cz [lcms.cz]
• 4. fao.org [fao.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Determination of diclazuril in animal feed by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Using High Performance Liquid Chromatography (HPLC) for Analyzing Feed Additives | IntechOpen [intechopen.com]
• 8. legislation.gov.uk [legislation.gov.uk]
• 9. Detection of residues of the coccidiostat diclazuril in poultry tissues by liquid chromatography-tandem mass spectrometry after withdrawal of medicated feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Resolving Baseline Noise in Diclazuril-Methyl Chromatography

Welcome to the Advanced Troubleshooting Portal. Diclazuril-methyl (CAS 103337-71-9) is a highly hydrophobic compound frequently utilized as an analytical standard or internal standard in multiresidue veterinary drug methods[1]. Because its elution requires high organic mobile phase compositions (typically Acetonitrile) and specific modifiers (like ammonium acetate or formic acid)[2], chromatographic runs are highly susceptible to baseline instability, drift, and background noise.

This guide provides field-proven, self-validating protocols to diagnose and resolve these issues, ensuring high scientific integrity in your analytical workflows.

Part 1: Diagnostic Workflow

Before adjusting instrument parameters, use the following logical workflow to isolate the physical source of the baseline noise.

Logical diagnostic workflow for isolating chromatography baseline noise.

Part 2: Frequently Asked Questions (FAQs) & Causality

Q1: Why does my baseline exhibit rhythmic pulsations during the diclazuril-methyl elution window? A1: Rhythmic pulsations that coincide with the pump stroke are almost always caused by micro-bubbles in the pump head or malfunctioning check valves[3]. Causality: When dissolved atmospheric gas is subjected to high pressure in the pump, it remains in solution. However, if degassing is inadequate, micro-bubbles form and compress during the pump's piston stroke. This causes a momentary drop in flow rate and pressure, which the detector registers as a baseline dip. Note that sonication alone is insufficient for degassing, as atmospheric gas re-dissolves within 20-30 minutes[4]. Always use an inline vacuum degasser or continuous helium sparging.

Q2: I observe a massive upward baseline drift during the organic ramp of my diclazuril-methyl gradient. Is this column bleed? A2: Not necessarily. While column phase dewetting can cause random noise[3], a smooth upward drift during a gradient is typically caused by solvent contamination, specifically in the aqueous phase[5]. Causality: Trace organic impurities in the water or buffer accumulate at the head of the C18 column during the highly aqueous initial conditions. As the gradient shifts to a high percentage of Acetonitrile (required to elute the hydrophobic diclazuril-methyl), these accumulated impurities elute continuously, raising the UV or MS background[6].

Q3: How do mobile phase additives affect diclazuril-methyl baseline stability in LC-MS/MS? A3: Diclazuril and its derivatives are often analyzed using negative electrospray ionization (ESI-) with ammonium acetate buffers[2]. Causality: If the ammonium acetate is not strictly LC-MS grade, trace metal ions and non-volatile impurities will cause continuous high-frequency background noise. Furthermore, any slight temperature mismatch between the column oven and the detector flow cell (in UV methods) can lead to refractive index-like baseline wandering[5].

Part 3: Self-Validating Troubleshooting Protocols

Protocol A: System Isolation and Noise Source Identification

This protocol operates as a self-validating system; each step conclusively eliminates a hardware module from the troubleshooting matrix, proving its own efficacy.

• Step 1: Isolate the Detector. Stop the pump flow completely. Monitor the baseline for 10 minutes.

  • Self-Validation: If the noise persists at zero flow, the issue is electrical (e.g., failing UV lamp, dirty MS optics, or lack of grounding)[7]. If the baseline stabilizes, the detector is functioning correctly; proceed to Step 2.

• Step 2: Bypass the Column. Remove the analytical C18 column and replace it with a zero-dead-volume union. Run the mobile phase at the method flow rate (e.g., 1.2 mL/min)[8].

  • Self-Validation: If the noise disappears, the column is the source (e.g., late-eluting matrix from feed/tissue samples or stationary phase bleed). If the noise remains, the issue is systemic; proceed to Step 3.

• Step 3: Evaluate the Pump and Solvents. Switch the system to 100% fresh, LC-MS grade Acetonitrile, bypassing the proportioning valves.

  • Self-Validation: If the baseline smooths out, the issue lies in the aqueous solvent line (contamination or poor degassing). If pressure ripples persist, replace the pump check valves[5].

Protocol B: Matrix Decontamination for Diclazuril-Methyl Workflows

Veterinary matrices (plasma, feed, eggs) are highly complex. Diclazuril-methyl requires rigorous clean-up to prevent matrix-induced baseline elevation.

• Step 1: Solid Phase Extraction (SPE). Use a polymeric reversed-phase sorbent (e.g., PRiME HLB) to remove phospholipids and proteins from the sample[1].

• Step 2: Defatting. Wash the extract with n-hexane to remove non-polar lipids that cause late-eluting baseline humps[1].

• Step 3: Column Wash. Program a post-run column wash at 95% Acetonitrile for at least 5 column volumes to ensure all highly retained matrix components are flushed before the next injection.

  • Self-Validation: Run a matrix blank (an unspiked, extracted sample) through the system. If the baseline at the precise diclazuril-methyl retention time is flat and matches the solvent blank, the extraction protocol is validated.

Part 4: Quantitative Data & Benchmarks

Compare your system's performance against these established benchmarks to determine if your baseline noise is within acceptable limits for diclazuril-methyl analysis.

Parameter	Expected Benchmark	Diagnostic Implication if Failed
UV Baseline Noise (275 nm)	< 0.05 mAU	Detector lamp degradation, flow cell contamination, or incorrect wavelength selection[5].
MS/MS Background (ESI-)	< 10³ cps	Contaminated nitrogen desolvation gas, dirty ion source, or non-volatile solvent impurities[2].
Pressure Ripple	< 1% of total pressure	Malfunctioning check valves, failing pump seals, or trapped air in the pump head[3].
Drift during Gradient	< 1 mAU/min	Accumulation of aqueous impurities eluting at high organic % (Acetonitrile)[5].
Signal-to-Noise (LOD)	S/N ≥ 3:1 at 0.03 ng/mL	Severe matrix suppression or poor ionization efficiency for diclazuril-methyl[2].

References

• Why Your HPLC Baseline Drifts—And How to Stop It Source: Separation Science URL:[Link]

• Troubleshooting Common HPLC Issues Source: Labcompare.com URL:[Link]

• HPLC Repair Services: Common Causes of Baseline Noise Source: The Overbrook Group URL:[Link]

• Selective determination of diclazuril in the presence of its degradation products Source: SciSpace / Oxford Academic URL:[Link]

• Why am I getting Baseline noise in HPLC? Source: ResearchGate URL:[Link]

• Quantitative analysis of diclazuril in animal plasma by liquid chromatography/electrospray ionization mass spectrometry Source: PubMed (NIH) URL:[Link]

• Development and Validation of a Confirmatory Method for the Determination of 12 Coccidiostat Residues in Eggs and Muscle by Means of Liquid Chromatography Coupled to Hybrid High Resolution Mass Spectrometry Source: MDPI URL:[Link]

Sources

• 1. Development and Validation of a Confirmatory Method for the Determination of 12 Coccidiostat Residues in Eggs and Muscle by Means of Liquid Chromatography Coupled to Hybrid High Resolution Mass Spectrometry [mdpi.com]
• 2. Quantitative analysis of diclazuril in animal plasma by liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 4. researchgate.net [researchgate.net]
• 5. sepscience.com [sepscience.com]
• 6. scispace.com [scispace.com]
• 7. labcompare.com [labcompare.com]
• 8. semanticscholar.org [semanticscholar.org]

enhancing ionization efficiency of diclazuril-methyl in electrospray ionization (ESI)

Welcome to the Advanced Mass Spectrometry Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals overcome the specific analytical challenges associated with diclazuril-methyl.

Diclazuril-methyl is a highly halogenated, hydrophobic compound. Unlike its parent drug, diclazuril, which readily forms a stable [M-H]- ion due to its acidic triazine-dione ring, the methylation of this site drastically reduces its acidity. This guide provides authoritative, field-proven strategies to manipulate the electrospray ionization (ESI) micro-environment, ensuring robust and sensitive quantitation.

Frequently Asked Questions (FAQs): Mechanistic Causality

Q: Why does diclazuril-methyl show a drastically lower ESI(-) response compared to the parent diclazuril? A: Ionization efficiency in negative ESI depends on the analyte's ability to shed a proton. Diclazuril has a pKa of ~5.4, making deprotonation thermodynamically favorable. Diclazuril-methyl lacks this highly acidic proton. Consequently, generating the [M-H]- ion (m/z 420.9) requires forcing the micro-environmental pH higher than the surrounding LC mobile phase to strip a less acidic proton, or relying on adduct formation.

Q: Should I use Methanol or Acetonitrile as the organic modifier for this compound? A: Acetonitrile (MeCN) is superior for diclazuril-methyl. Acetonitrile has a lower surface tension and a lower heat of vaporization compared to water and methanol. According to the Ion Evaporation Model (IEM), lower surface tension allows the ESI droplets to reach the Rayleigh limit faster. For highly hydrophobic molecules like diclazuril-methyl, this prevents the analyte from being trapped in the aqueous core of the droplet, facilitating earlier and more efficient ion ejection into the gas phase 1.

Q: My LC separation requires 0.1% Formic Acid for peak shape, but this suppresses my ESI(-) signal. How do I resolve this paradox? A: You must decouple the LC chemistry from the ESI chemistry. This is achieved via a post-column make-up flow . By infusing a weak base (e.g., 0.1% Ammonium Hydroxide in MeCN) via a T-piece union just before the ESI source, you maintain the acidic conditions required for sharp chromatographic peaks on the C18 column while instantly raising the pH inside the ESI droplet to promote deprotonation 2.

Troubleshooting Guide

Issue 1: Unstable or weak [M-H]- precursor ion signal (m/z 420.9).

• Causality: The compound is not fully desolvating, or corona discharge is neutralizing the ions.

• Solution: First, lower the capillary voltage to 2.5 kV. High voltages in negative mode easily induce corona discharge, which creates a plasma that neutralizes negative ions. Second, increase the desolvation temperature to 450 °C and gas flow to 800 L/h to force rapid droplet evaporation.

Issue 2: Signal splitting due to multiple adduct formations.

• Causality: Diclazuril-methyl has three chlorine atoms and is highly electronegative. In the absence of efficient deprotonation, it will scavenge background ions, forming [M+Cl]- (m/z 455) or [M+HCOO]- (m/z 465) adducts, splitting your signal and reducing the limit of detection (LOD).

• Solution: Standardize the adduct. If you cannot achieve a stable [M-H]-, intentionally spike the mobile phase with 2 mM Ammonium Formate to drive 100% of the analyte into the [M+HCOO]- adduct state, ensuring a single, stable precursor ion for MS/MS fragmentation.

Visual Workflows & Logical Relationships

Mechanistic causality of post-column pH adjustment for ESI(-) enhancement.

Step-by-step LC-MS/MS workflow for diclazuril-methyl quantitation.

Experimental Protocol: Self-Validating Post-Column Optimization

To maximize ionization without compromising chromatography, use this self-validating post-column infusion protocol.

Step 1: System Preparation Prepare a 100 ng/mL diclazuril-methyl standard in 50:50 Acetonitrile:Water. Ensure the LC system is running your standard acidic gradient (e.g., 0.1% Formic Acid in Water/MeCN).

Step 2: Hardware Integration Install a zero-dead-volume T-piece union between the LC column outlet and the ESI probe inlet. Connect a precision syringe pump to the third port of the T-piece.

Step 3: Make-Up Flow Delivery Fill the syringe with 0.1% Ammonium Hydroxide (NH₄OH) in pure Acetonitrile. Set the syringe pump to deliver a constant flow of 10 µL/min.

• Self-Validation Checkpoint 1: Monitor the LC backpressure for 5 minutes. A stable pressure validates that the make-up flow is fully miscible with the LC eluent and no buffer precipitation is occurring.

Step 4: MS/MS Tuning Infuse the diclazuril-methyl standard through the LC autosampler. Monitor the [M-H]- transition at m/z 420.9 → 348.0.

Step 5: Causal Validation (The Drop Test)

• Self-Validation Checkpoint 2: While the analyte is eluting, abruptly turn off the syringe pump. You should observe an immediate, sharp drop in the signal intensity (typically >3-fold). Turn the pump back on to see the signal recover. This self-validating step proves definitively that the micro-environmental pH shift—not random source fluctuation—is the causal factor driving your ionization efficiency.

Quantitative Data Summary

The following tables summarize the optimal parameters derived from authoritative mass spectrometry workflows for diclazuril derivatives 13.

Table 1: Optimized MRM Parameters for Diclazuril-methyl

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Polarity
Diclazuril-methyl	420.9	348.0	321.0	40	30	ESI (-)
Diclazuril (Parent)	405.0	334.0	336.0	35	25	ESI (-)

Table 2: ESI Source Parameter Optimization & Causality

Parameter	Standard Setting	Optimized Setting	Causality / Rationale
Capillary Voltage	3.0 kV	2.5 kV	Prevents corona discharge in negative mode, stabilizing the Taylor cone.
Desolvation Temp	350 °C	450 °C	Enhances droplet evaporation for highly hydrophobic, halogenated compounds.
Desolvation Gas	600 L/h	800 L/h	Accelerates reaching the Rayleigh limit, improving ion transfer into the vacuum.

References

• Highly sensitive multi-residue analysis of veterinary drugs including coccidiostats and anthelmintics in pond water using UHPLC-MS/MS Source: RSC Publishing (RSC Advances) URL:[Link]

• Development and Validation of a Confirmatory Method for the Determination of 12 Coccidiostat Residues in Eggs and Muscle by Means of Liquid Chromatography Coupled to Hybrid High Resolution Mass Spectrometry Source: MDPI (Molecules) URL:[Link]

• Detection of Residues of the Coccidiostat Diclazuril in Poultry Tissues by Liquid Chromatography−Tandem Mass Spectrometry after Withdrawal of Medicated Feed Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL:[Link]

Sources

• 1. Highly sensitive multi-residue analysis of veterinary drugs including coccidiostats and anthelmintics in pond water using UHPLC-MS/MS: application to ... - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D0EM00215A [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Pharmacodynamic Analysis of Diclazuril and Toltrazuril in the Control of Coccidiosis

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria, represents a significant economic burden in the livestock industry, particularly in poultry and cattle.[1][2] Effective control of this disease relies heavily on the use of anticoccidial drugs. Among the most widely used are the triazine derivatives, diclazuril and toltrazuril.[3][4] While both compounds belong to the same chemical class, their pharmacodynamic properties and, consequently, their efficacy and application in the field, exhibit notable differences. This guide provides an in-depth comparison of the pharmacodynamics of diclazuril-methyl and toltrazuril, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Mechanism of Action: A Tale of Two Triazines

Both diclazuril and toltrazuril are potent anticoccidial agents that disrupt the life cycle of Eimeria species. However, their precise molecular targets and the specific developmental stages they affect differ, which has significant implications for their use in prophylactic and therapeutic treatment strategies.

Toltrazuril: A Broad-Spectrum Disruptor

Toltrazuril is recognized for its broad activity against all intracellular developmental stages of Eimeria.[3] Its mechanism of action is multifactorial, primarily targeting the parasite's ability to reproduce and maintain cellular integrity.[5] Toltrazuril interferes with nuclear division in both schizonts and microgamonts and causes damage to the parasite's cell membrane, endoplasmic reticulum, and mitochondria.[3][4] This disruption of essential cellular processes ultimately leads to the destruction of the parasite at all stages of its life cycle.[5]

Recent transcriptomic studies on Eimeria tenella have further illuminated toltrazuril's mode of action, revealing that it induces oxidative stress and triggers autophagy within the parasite.[4][6] The upregulation of genes related to protein hydrolysis and redox stress, coupled with the downregulation of cell-cycle-related genes, suggests a cascade of events leading to parasite death.[4][6] Some studies also suggest that toltrazuril may affect the respiratory chain and enzymes involved in pyrimidine synthesis.[7]

Diclazuril: A More Targeted Approach

In contrast to the broad-spectrum activity of toltrazuril, diclazuril's effects are more pronounced on specific stages of the Eimeria life cycle, particularly the later stages of schizogony and gametogony.[3] It is effective against first and second-generation schizonts and gamonts.[3] Histological studies have shown that diclazuril induces extensive degenerative changes in these stages, characterized by a loss of internal structure, vacuolization, and incomplete merogony.[8]

While the exact molecular target of diclazuril has been elusive for some time, recent research points towards its interaction with the parasite's cytoskeleton. Specifically, diclazuril has been shown to inhibit the activity of actin depolymerizing factor (ADF) in Eimeria tenella.[9] ADF is crucial for the parasite's motility and invasion of host cells. By inhibiting ADF, diclazuril disrupts actin dynamics, thereby impeding the parasite's ability to proliferate and maintain its lifecycle.[9] There is also evidence to suggest that diclazuril may interfere with pyrimidine metabolism, leading to the blockage of DNA synthesis.[10]

Visualizing the Mechanisms

To better illustrate the proposed mechanisms of action for toltrazuril and diclazuril, the following diagrams depict the key cellular processes affected by each compound.

Caption: Proposed mechanism of action for Toltrazuril against Eimeria.

Caption: Proposed mechanism of action for Diclazuril against Eimeria.

Comparative Efficacy: In Vivo and In Vitro Studies

The differences in the mechanisms of action between toltrazuril and diclazuril translate to variations in their efficacy in controlling coccidiosis under different conditions.

Oocyst Excretion and Parasite Clearance

Numerous studies have demonstrated the high efficacy of both drugs in reducing oocyst shedding in infected animals. However, the speed and completeness of parasite clearance can differ.

In a murine model of coccidiosis using Eimeria vermiformis, a single 15 mg/kg dose of toltrazuril was found to be highly effective, completely preventing oocyst excretion.[1][2][3] In the same study, diclazuril required a higher dose of 5 mg/kg (five times the recommended dose for cattle) to significantly reduce oocyst excretion, suggesting that its efficacy may be more dependent on the host and Eimeria species.[1][2][3]

Field studies in calves naturally infected with Eimeria bovis and Eimeria zuernii have also shown that both drugs effectively reduce oocyst excretion shortly after treatment.[11][12] However, some studies have reported a resurgence in oocyst counts, particularly for E. zuernii, towards the end of the study period in toltrazuril-treated calves.[11] In contrast, diclazuril-treated calves tended to maintain lower oocyst counts for a more extended period.[12]

Animal Performance and Clinical Outcomes

Beyond parasitological parameters, the impact of these drugs on animal performance, such as body weight gain, is a critical consideration for livestock producers.

In the murine model, the toltrazuril-treated group showed significantly higher body weight gain compared to both the untreated control and the diclazuril-treated groups.[1][3] The body weight gain in the toltrazuril group was comparable to that of healthy, uninfected animals.[1]

Interestingly, long-term field studies in calves have shown conflicting results. One study reported that over a 78-day observation period, calves treated with diclazuril had a significantly higher average daily weight gain compared to those treated with toltrazuril.[11][13] The average body weight gain in the diclazuril group was 4.4 kg higher than in the toltrazuril group.[11][13] Another study, however, found no significant difference in body weight gains between diclazuril, toltrazuril, and untreated control groups in calves.[12] These discrepancies may be attributable to differences in farm management, infection pressure, and the predominant Eimeria species.

Table 1: Summary of Comparative Efficacy Data

Parameter	Toltrazuril	Diclazuril	Key Findings	References
Oocyst Excretion (Murine Model)	Complete prevention at 15 mg/kg	Significant reduction at 5 mg/kg	Toltrazuril demonstrated higher efficacy in completely stopping oocyst shedding in mice.	[1][2][3]
Oocyst Excretion (Calves)	Dramatic decrease post-treatment, potential for later resurgence	Dramatic decrease post-treatment, sustained low counts	Both are effective initially, but diclazuril may offer longer-lasting suppression of oocyst shedding in some field conditions.	[11][12]
Body Weight Gain (Murine Model)	Significantly higher than control and diclazuril-treated groups	No significant difference from the untreated infected group	Toltrazuril treatment was associated with better weight gain in experimentally infected mice.	[1][3]
Body Weight Gain (Calves)	Variable results; some studies show lower gain compared to diclazuril	Variable results; some studies show significantly higher gain compared to toltrazuril	The effect on weight gain in calves appears to be influenced by various field factors.	[11][12][13]

Development of Resistance

The extensive use of any anticoccidial agent inevitably leads to the development of drug resistance. Both toltrazuril and diclazuril have been in use for decades, and resistance in Eimeria species has been reported.[4] Strains of Eimeria resistant to diclazuril have been identified, and some may also show cross-resistance to toltrazuril, suggesting a similar mode of action or resistance mechanism.[10][14] The development of resistance to triazines is considered to be a slow-occurring phenomenon.[15]

The potential for resistance underscores the importance of responsible drug use, including rotation of anticoccidial products and integrated parasite management strategies.

Experimental Methodologies

To provide a practical context for the data presented, this section outlines the typical experimental protocols used to evaluate the pharmacodynamics of anticoccidial drugs.

In Vivo Efficacy Study in a Murine Model

This workflow is commonly used for the initial screening and comparative evaluation of anticoccidial compounds.

Caption: A generalized workflow for an in vivo efficacy study.

Step-by-Step Protocol:

• Animal Acclimation: Male C57BL/6J mice, 7-8 weeks old, are acclimated to the experimental conditions for at least one week.[3]

• Parasite Infection: Mice are orally inoculated with a known number of sporulated Eimeria oocysts (e.g., 1,000 E. vermiformis oocysts).[2][3]

• Treatment Administration: At a specified time post-infection (e.g., day 3), mice are orally treated with the test compounds (toltrazuril or diclazuril) at various doses.[2][3] A control group receives a placebo.

• Data Collection: Fecal samples are collected daily to determine the number of oocysts per gram of feces using a modified McMaster technique. Body weight and clinical signs are also recorded daily.[3]

• Data Analysis: The mean oocyst counts and body weight gains are compared between the different treatment groups and the control group using appropriate statistical tests (e.g., ANOVA).

Field Study in Calves

Field studies are essential for evaluating the efficacy of anticoccidial drugs under real-world conditions.

Step-by-Step Protocol:

• Farm Selection and Animal Enrollment: Commercial dairy farms with a history of coccidiosis are selected. Calves of a specific age range (e.g., 21-55 days) are enrolled in the study.[11]

• Randomization: Calves are randomly allocated to different treatment groups: diclazuril (e.g., 1 mg/kg body weight), toltrazuril (e.g., 15 mg/kg body weight), and an untreated control group.[11]

• Treatment: A single oral dose of the assigned treatment is administered to each calf.

• Monitoring and Sampling: Calves are monitored for an extended period (e.g., 78 days). Fecal samples are collected at regular intervals for oocyst counts and species identification. Body weight and fecal scores (to assess diarrhea) are also recorded.[11][16]

• Efficacy Assessment: The efficacy of the treatments is evaluated based on the reduction in oocyst excretion and the average daily weight gain throughout the study period.[11]

Conclusion and Future Perspectives

Both diclazuril and toltrazuril are highly effective anticoccidial drugs that play a crucial role in the management of coccidiosis in livestock. Toltrazuril's broad-spectrum activity against all intracellular stages of Eimeria makes it a potent tool for both treatment and prevention. Its mechanism, involving the disruption of multiple vital cellular processes, likely contributes to its rapid cidal activity. Diclazuril, with its more targeted action on later developmental stages and its unique mode of action involving the parasite's cytoskeleton, offers an alternative and effective means of control.

The choice between these two compounds may depend on various factors, including the specific Eimeria species involved, the level of infection pressure, the age and species of the host animal, and the history of anticoccidial drug use on a particular farm. The conflicting data on animal performance in field studies highlight the complexity of coccidiosis control and the influence of environmental and management factors.

Future research should continue to elucidate the precise molecular targets of these drugs to better understand their mechanisms of action and the development of resistance. The development of new diagnostic tools to rapidly identify resistant Eimeria strains is also crucial for preserving the efficacy of these valuable anticoccidial agents. Furthermore, integrated control strategies that combine strategic medication with good hygiene, management practices, and the use of vaccines will be essential for the sustainable control of coccidiosis in the long term.

References

• Toltrazuril and diclazuril: comparative evaluation of anti-coccidial drugs using a murine model. The Korean Journal of Parasitology.
• Toltrazuril and diclazuril: comparative evaluation of anti-coccidial drugs using a murine model. J-Stage.
• Comparative efficacy of diclazuril (Vecoxan®) and toltrazuril (Baycox bovis®) against natural infections of Eimeria bovis and Eimeria zuernii in French calves. PubMed.
• In Vitro Transcriptional Response of Eimeria tenella to Toltrazuril Reveals That Oxidative Stress and Autophagy Contribute to Its Anticoccidial Effect. PMC.
• Toltrazuril and diclazuril: comparative evaluation of anti-coccidial drugs using a murine model. PMC.
• Mechanism of diclazuril acting on actin depolymerizing factor against Eimeria tenella. Veterinary Parasitology.
• Efficacy of diclazuril and toltrazuril in the prevention of coccidiosis in dairy calves under field conditions. PubMed.
• Toltrazuril. Wikipedia.
• Possible Mode of Action of Toltrazuril: Studies on Two Eimeria Species and Mammalian and Ascaris Suum Enzymes. PubMed.
• Report of the Scientific Committee for Animal Nutrition on the use of Diclazuril in feedingstuffs for Chickens. Food Safety.
• In Vitro Transcriptional Response of Eimeria tenella to Toltrazuril Reveals That Oxidative Stress and Autophagy Contribute to Its Anticoccidial Effect. PubMed.
• Diclazuril Elanco 2.5 mg/ml Oral Suspension for lambs and calves. - Summary of Product Characteristics. GOV.UK.
• Diclazuril: Introduction;Administered;Mechanism of action. ChemicalBook.
• In vivo action of the anticoccidial diclazuril (Clinacox) on the developmental stages of Eimeria tenella: a histological study. PubMed.
• Biochemical, genetic and applied aspects of drug resistance in Eimeria parasites of the fowl. Taylor & Francis Online.
• Study of the Comparative Efficacy of Toltrazuril and Diclazuril against Ovine Coccidiosis in Housed Lambs.
• Preparation method and application of toltrazuril and diclazuril compound solution.
• Effect of Toltrazuril and Diclazuril treatment on the induction of...
• Comparative efficacy of diclazuril (Vecoxan®) and toltrazuril (Baycox bovis®) against natural infections of Eimeria bovis and Eimeria zuernii in French calves. PMC.
• (PDF) Comparative efficacy of diclazuril (Vecoxan (R)) and toltrazuril (Baycox bovis (R)) against natural infections of Eimeria bovis and Eimeria zuernii in French calves.

Sources

• 1. Toltrazuril and diclazuril: comparative evaluation of anti-coccidial drugs using a murine model [jstage.jst.go.jp]
• 2. Toltrazuril and diclazuril: comparative evaluation of anti-coccidial drugs using a murine model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. miyazaki-u.repo.nii.ac.jp [miyazaki-u.repo.nii.ac.jp]
• 4. In Vitro Transcriptional Response of Eimeria tenella to Toltrazuril Reveals That Oxidative Stress and Autophagy Contribute to Its Anticoccidial Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Toltrazuril - Wikipedia [en.wikipedia.org]
• 6. In Vitro Transcriptional Response of Eimeria tenella to Toltrazuril Reveals That Oxidative Stress and Autophagy Contribute to Its Anticoccidial Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Possible mode of action of toltrazuril: studies on two Eimeria species and mammalian and Ascaris suum enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo action of the anticoccidial diclazuril (Clinacox) on the developmental stages of Eimeria tenella: a histological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanism of diclazuril acting on actin depolymerizing factor against Eimeria tenella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CN103271921B - Preparation method and application of toltrazuril and diclazuril compound solution - Google Patents [patents.google.com]
• 11. Comparative efficacy of diclazuril (Vecoxan®) and toltrazuril (Baycox bovis®) against natural infections of Eimeria bovis and Eimeria zuernii in French calves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Efficacy of diclazuril and toltrazuril in the prevention of coccidiosis in dairy calves under field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comparative efficacy of diclazuril (Vecoxan®) and toltrazuril (Baycox bovis®) against natural infections of Eimeria bovis and Eimeria zuernii in French calves - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. food.ec.europa.eu [food.ec.europa.eu]
• 16. researchgate.net [researchgate.net]